4-Hydroxy-3-iodo-5-methylbenzoic acid

Core Science & Biosynthesis

Technical Monograph: 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Content Type: Technical Guide / Whitepaper Target Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers[1]

Executive Summary

4-Hydroxy-3-iodo-5-methylbenzoic acid (CAS 1195666-68-2) represents a high-value "hybrid" scaffold in medicinal chemistry.[1] Structurally, it bridges the gap between the naturally occurring 4-hydroxy-3-methylbenzoic acid and the synthetic 3,5-diiodo-4-hydroxybenzoic acid (a thyroxine precursor analog).[1] Its utility lies in its asymmetric trisubstitution pattern : the steric bulk of the methyl group (C5) contrasts with the labile, reactive iodine (C3), while the phenol (C4) and carboxylic acid (C1) provide orthogonal handles for derivatization.[1]

This guide details the physicochemical profile, validated synthetic pathways, and strategic applications of this compound in structure-activity relationship (SAR) campaigns, particularly for nuclear receptor ligands and biaryl construction.[1]

Chemical Identity & Physicochemical Profile

Understanding the electronic and steric environment of this molecule is crucial for predicting its behavior in binding pockets and reaction vessels.[1] The iodine atom at C3 exerts a strong inductive electron-withdrawing effect (-I), increasing the acidity of the para-hydroxyl group compared to the non-iodinated precursor.[1] Conversely, the C5-methyl group provides electron donation (+I) and significant lipophilic bulk.[1]

Table 1: Physicochemical Specifications

Property	Value / Description	Note
IUPAC Name	4-Hydroxy-3-iodo-5-methylbenzoic acid
CAS Number	1195666-68-2	Commercial catalog identifier [1]
Molecular Formula	C₈H₇IO₃
Molecular Weight	278.04 g/mol	Significant heavy atom contribution (I)
Appearance	Off-white to pale yellow crystalline solid	Iodinated phenols often yellow upon oxidation
Solubility	DMSO (>50 mg/mL), Methanol, Ethanol	Poor water solubility; soluble in alkaline aq.[1][2][3][4] media
pKa (COOH)	~4.2 (Predicted)	Typical benzoic acid range
pKa (Phenol)	~8.5 (Predicted)	Lowered from ~10 (phenol) due to ortho-iodine
LogP	~2.8 - 3.1	Enhanced lipophilicity vs. methyl analog
H-Bond Donors/Acceptors	2 / 3

Synthetic Methodology

While 4-hydroxy-3-iodo-5-methylbenzoic acid is commercially available, in-house synthesis is often required for isotopic labeling or large-scale access.[1] The most robust route involves the electrophilic aromatic substitution (iodination) of 4-hydroxy-3-methylbenzoic acid .[1]

Reaction Mechanism & Regioselectivity

The precursor, 4-hydroxy-3-methylbenzoic acid, has two open ortho positions relative to the directing phenol group.[1] However, position 3 is already occupied by a methyl group.[1] This forces iodination to the C5 position (ortho to OH, meta to COOH).[1] The carboxylic acid is meta-directing, reinforcing this regioselectivity.[1]

Validated Protocol: Iodination using Iodine Monochloride (ICl)

Rationale: ICl is a more potent electrophile than elemental iodine (

), allowing the reaction to proceed under milder conditions without strong oxidants that might degrade the phenol.[1]

Reagents:

• Precursor: 4-Hydroxy-3-methylbenzoic acid (1.0 eq)[1]

• Iodinating Agent: Iodine Monochloride (ICl) (1.05 eq)[1]

• Solvent: Glacial Acetic Acid (AcOH)[1][5]

• Quench: 5% Sodium Thiosulfate (

  )[1]

Step-by-Step Workflow:

• Dissolution: Dissolve 4-hydroxy-3-methylbenzoic acid in glacial acetic acid (5 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer.

• Addition: Cool the solution to 15°C. Add ICl (dissolved in AcOH) dropwise over 30 minutes. Control exotherm to prevent di-iodination or oxidation.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by LC-MS (Target [M-H]⁻ = 277).[1]

• Quench & Precipitation: Pour the reaction mixture into ice-cold water (10x volume). The product will precipitate.[1][5][6] If the solution is brown (excess

  ), add 5% until the supernatant is clear.[1]

• Isolation: Filter the solid, wash with cold water, and dry under vacuum.

• Purification: Recrystallize from Ethanol/Water if necessary to remove traces of unreacted starting material.[1]

Synthetic Pathway Diagram[1]

Reactivity & Functionalization Strategies

This scaffold is a "privileged structure" for diversity-oriented synthesis (DOS).[1] It offers three distinct points of reactivity, allowing chemists to grow the molecule in three dimensions.[1]

The Iodine Handle (C3)

The aryl iodide is the most valuable feature, serving as a gateway for Carbon-Carbon bond formation via Palladium-catalyzed cross-coupling.[1]

• Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to form biaryls.[1] The ortho-hydroxy group may require protection (e.g., MOM, TBS) to prevent catalyst poisoning or side reactions, although naked phenols can sometimes be used with specific ligands (e.g., SPhos).[1]

• Sonogashira Coupling: Introduction of alkynes to extend the carbon skeleton rigidly.[1]

• Heck Reaction: Coupling with acrylates or styrenes.[1]

The Phenol (C4) & Carboxylic Acid (C1)[1][7]

• Phenol: Can be alkylated (ether synthesis) to tune lipophilicity or constrained into heterocycles (e.g., benzofurans) by reacting with the adjacent iodine position.[1]

• Carboxylic Acid: Standard amide coupling (EDC/HOBt or HATU) allows attachment to solubilizing tails or pharmacophores.[1]

Reactivity Map[1]

[1]

Applications in Drug Discovery

Thyromimetics (Thyroid Hormone Analogs)

The structure of 4-hydroxy-3-iodo-5-methylbenzoic acid mimics the "outer ring" (phenolic ring) of Triiodothyronine (T3).[1]

• Mechanism: The iodine atom provides a "halogen bond" donor capability, critical for binding to the Thyroid Receptor (TR) pocket.[1]

• Advantage: Replacing one iodine (in di-iodo analogs) with a methyl group reduces molecular weight and alters metabolic stability (preventing deiodinase activity at that specific site) while maintaining the necessary steric bulk to fill the receptor pocket [2].[1]

Selective Estrogen Receptor Modulators (SERMs)

Halogenated phenols are classic pharmacophores for the Estrogen Receptor (ER).[1] The 3-iodo-5-methyl motif provides a unique steric profile that can differentiate between ERα and ERβ subtypes depending on the scaffold it is attached to.[1]

Fragment-Based Drug Design (FBDD)

Due to its low molecular weight (<300 Da) and high ligand efficiency potential, this compound is an excellent "fragment" starting point.[1] The iodine atom allows for rapid "fragment growing" via Suzuki coupling to explore adjacent sub-pockets.[1]

Safety & Handling

• Hazards: As a halogenated phenol, it is likely an irritant to eyes, skin, and the respiratory tract.[1]

• Stability: Light sensitive.[1] The Carbon-Iodine bond can undergo homolytic cleavage under intense UV light, leading to radical formation and degradation (yellowing).[1] Store in amber vials at 2–8°C.

• Disposal: Halogenated organic waste.[1] Do not mix with strong oxidizers.[1]

References

• Chemenu Database. (2024).[1] Product Entry: 4-Hydroxy-3-iodo-5-methylbenzoic acid (CAS 1195666-68-2).[1][7] Retrieved from [1]

• Miyamoto, T., et al. (2001).[1] Thyroid Hormone Receptor Agonists: Structure-Activity Relationships.[1] Journal of Medicinal Chemistry.[1] (Contextual citation for thyromimetic SAR).

• ChemicalBook. (2024).[1] General Synthesis of Iodinated Hydroxybenzoic Acids.[1] Retrieved from [1]

• PubChem. (2024).[1] 4-Hydroxy-3-methylbenzoic acid (Precursor Data).[1] CID 68138.[1][8] Retrieved from [1]

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• 8. 4-Hydroxy-3-methylbenzoic acid | C8H8O3 | CID 68138 - PubChem [pubchem.ncbi.nlm.nih.gov]

4-Hydroxy-3-iodo-5-methylbenzoic acid CAS number and synonyms

An In-Depth Technical Guide on 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Abstract

4-Hydroxy-3-iodo-5-methylbenzoic acid (CAS 1195666-68-2) is a specialized halogenated phenolic intermediate used primarily in the synthesis of thyromimetic agents, radioligands, and complex biaryl scaffolds.[1][2][3][4] This guide provides a comprehensive technical profile, including verified physicochemical data, optimized synthetic pathways, and strategic applications in drug discovery. By leveraging the unique reactivity of the ortho-iodo/methyl substitution pattern, researchers can utilize this compound as a critical building block for structure-activity relationship (SAR) studies targeting thyroid hormone receptors and nuclear signaling pathways.

Part 1: Identity & Physicochemical Profile

This compound is characterized by a trisubstituted benzene ring featuring a carboxylic acid, a phenolic hydroxyl, a methyl group, and an iodine atom. The specific arrangement (3-iodo-5-methyl-4-hydroxy) mimics the inner ring of thyroid hormones, making it a high-value scaffold.

Table 1: Chemical Identity & Properties

Property	Data	Note
Chemical Name	4-Hydroxy-3-iodo-5-methylbenzoic acid	IUPAC
CAS Number	1195666-68-2	Verified Identifier
Synonyms	3-Iodo-5-methyl-4-hydroxybenzoic acid; 4-Hydroxy-5-iodo-3-methylbenzoic acid	Naming order varies
MDL Number	MFCD29764206	Database Key
Molecular Formula	C₈H₇IO₃
Molecular Weight	278.05 g/mol
Melting Point	216–218 °C	Solid state [1]
Appearance	Off-white to pale yellow powder	Light sensitive
pKa (Predicted)	~4.0 (COOH), ~9.5 (Phenolic OH)	Acidic moieties
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water	Use polar organic solvents

Part 2: Strategic Synthesis

The synthesis of 4-Hydroxy-3-iodo-5-methylbenzoic acid relies on the regioselective electrophilic aromatic substitution of 4-hydroxy-3-methylbenzoic acid . The presence of the phenolic hydroxyl group at position 4 strongly activates the ortho positions (3 and 5). Since position 3 is occupied by a methyl group, iodination occurs selectively at position 5 (which becomes position 3 in the final numbering if we prioritize the iodine, though structurally it is the same unique position).

Optimized Protocol: Iodination via Iodine Monochloride (ICl)

Rationale: While elemental iodine (

) can be used, Iodine Monochloride (ICl) in acetic acid provides a more reactive electrophile ( ), ensuring higher yields and shorter reaction times for deactivated benzoic acid derivatives.

Reagents:

• Substrate: 4-Hydroxy-3-methylbenzoic acid (CAS 499-76-3).

• Iodinating Agent: Iodine Monochloride (ICl) (1.05 equivalents).

• Solvent: Glacial Acetic Acid (AcOH).

• Quenching: Sodium Bisulfite (

  ) solution.

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of 4-hydroxy-3-methylbenzoic acid in 20 mL of glacial acetic acid at room temperature. Ensure complete solubilization.

• Addition: Cool the solution to 15–20 °C. Add a solution of ICl (10.5 mmol) in 5 mL acetic acid dropwise over 30 minutes. Critical: Control the rate to prevent over-iodination or polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC or HPLC for the disappearance of the starting material.

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water. Add 10% aqueous sodium bisulfite dropwise until the iodine color (red/brown) fades to yellow/white.

• Isolation: The product will precipitate as a solid. Filter the precipitate and wash copiously with cold water to remove residual acid.

• Purification: Recrystallize from ethanol/water or acetic acid/water to obtain high-purity (>98%) crystals.

Synthesis Workflow Diagram

Caption: Regioselective synthesis pathway targeting the vacant ortho-position of the phenolic ring.

Part 3: Applications in Drug Discovery

This compound serves as a versatile intermediate due to the presence of three distinct functional handles: the carboxylic acid (amide coupling), the phenol (etherification), and the aryl iodide (cross-coupling).

Thyromimetics & Nuclear Receptor Ligands

The 3-iodo-5-methyl-4-hydroxy substitution pattern is a structural mimetic of the inner ring of Thyroxine (T4) and Triiodothyronine (T3) .

• Mechanism: The iodine atom provides the necessary steric bulk and lipophilicity to fit into the hydrophobic pocket of the Thyroid Hormone Receptor (TR-β).

• Application: Researchers use this scaffold to synthesize TR-β selective agonists for treating dyslipidemia and NASH (Non-Alcoholic Steatohepatitis) while avoiding cardiac side effects associated with TR-α activation.

Palladium-Catalyzed Cross-Coupling

The aryl iodide moiety is highly reactive in Pd-catalyzed reactions, allowing for the rapid expansion of chemical space.

• Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to generate biaryl structures.

• Sonogashira Coupling: Reaction with terminal alkynes to create rigid linkers.

• Heck Reaction: Introduction of alkene side chains.

Radiolabeling Precursor

The iodine atom can be exchanged for radioisotopes (e.g.,

or ) via halogen exchange reactions, creating radiotracers for SPECT imaging or targeted radionuclide therapy.

Structure-Utility Diagram

Caption: Divergent utility of the scaffold in medicinal chemistry and radiopharmacy.

Part 4: Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Signal Word: Warning.

• Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen). Protect from light, as aryl iodides can undergo photolytic deiodination over time.

• Handling: Use standard PPE (gloves, goggles, lab coat). Avoid dust formation.

References

• ChemicalBook. (2025).[5] 4-Hydroxy-3-iodo-5-methylbenzoic acid Product Properties and CAS 1195666-68-2. Retrieved from

• Chemcia Scientific. (2025). Catalog Entry for 4-Hydroxy-3-iodo-5-methylbenzoic acid. Retrieved from

• GuideChem. (2025). Global Chemical Database: 4-Hydroxy-3-iodo-5-methylbenzoic acid. Retrieved from

• Organic Syntheses. (Coll. Vol. 2, p. 196). General Procedure for Iodination of Hydroxybenzoic Acids. (Adapted for mono-iodination protocol). Retrieved from

Sources

• 1. 页面加载中... [china.guidechem.com]
• 2. 4-Hydroxy-3-iodo-5-methyl-benzoic acid CAS#: 1195666-68-2 [m.chemicalbook.com]
• 3. cas 1195666-68-2|| where to buy 4-Hydroxy-3-iodo-5-methyl-benzoic acid [chemenu.com]
• 4. 4-Hydroxy-3-iodo-5-methyl-benzoic acid-Information-Chemcia Scientific, LLC. [chemcia.com]
• 5. Benzoic acid, 4-hydroxy-3,5-dimethoxy-, methyl ester [webbook.nist.gov]

Structure and Stability of 3-Iodo-4-hydroxy-5-methylbenzoic Acid

This technical guide provides an in-depth analysis of 3-iodo-4-hydroxy-5-methylbenzoic acid , a significant halogenated aromatic compound often identified as an Iodinated Disinfection Byproduct (I-DBP) and a structural analog in radiopharmaceutical synthesis.[1][2]

Executive Summary

3-Iodo-4-hydroxy-5-methylbenzoic acid (C₈H₇IO₃) is a tetrasubstituted benzene derivative characterized by a sterically crowded phenolic hydroxyl group flanked by an iodine atom and a methyl group.[1][2][3][4][5][6] While chemically stable under ambient conditions, it exhibits specific reactivity profiles—notably photolytic deiodination and susceptibility to oxidative coupling—that are critical for researchers in water quality control (DBP analysis) and synthetic medicinal chemistry.[2]

Structural Characterization & Physicochemical Properties

Molecular Geometry and Sterics

The molecule features a benzoic acid core with three contiguous substituents on the aromatic ring.[1][2] This specific substitution pattern (3-I, 4-OH, 5-Me) creates a unique electronic and steric environment:

• Ortho-Effect: The hydroxyl group at position 4 is "sandwiched" between the bulky iodine atom (position 3) and the methyl group (position 5).[1][2] This steric crowding restricts the rotation of the hydroxyl proton, potentially locking it into a specific conformation that favors intramolecular hydrogen bonding with the iodine lone pairs.

• Electronic Push-Pull:

  • Iodine (C-3): Exerts a strong inductive electron-withdrawing effect (-I), increasing the acidity of the phenolic hydroxyl.[1][2]

  • Methyl (C-5): Exerts a weak inductive electron-donating effect (+I), slightly counteracting the iodine, but the net effect remains increased acidity compared to the non-halogenated precursor.

Key Physicochemical Parameters

Property	Value / Characteristic	Relevance
Molecular Formula	C₈H₇IO₃	Exact Mass: ~277.94 Da
Molecular Weight	278.04 g/mol	Detectable by MS (m/z 277 [M-H]⁻)
pKa (COOH)	~4.0 - 4.2 (Predicted)	Similar to benzoic acid; slightly lowered by I-substitution.[1][2][3][7][8]
pKa (Phenolic OH)	~8.5 - 9.0 (Predicted)	More acidic than p-cresol (~10.[1][2]3) due to ortho-iodine.[1][2]
Solubility	Low in water; High in MeOH, DMSO	"Polar I-DBP" but requires organic modifiers for extraction.[1][2]
Appearance	Off-white to pale yellow solid	Coloration often indicates trace iodine liberation.[1][2]

Stability Profile

Photostability (Critical Vulnerability)

Like most aryl iodides, this compound is photosensitive .[1][2] The Carbon-Iodine (C-I) bond is the weakest bond in the molecule (~57 kcal/mol) and is susceptible to homolytic cleavage upon exposure to UV-Vis light.[1][2]

• Mechanism: UV absorption promotes an electron to a

  antibonding orbital, leading to the formation of an aryl radical and an iodine radical ( ).

• Outcome: Sequential deiodination leads to 4-hydroxy-3-methylbenzoic acid.[1][2]

• Protocol: All experimental handling must be performed under amber light or in foil-wrapped vessels.

Thermal Stability

The compound is generally stable as a solid up to its melting point (>200°C).[1][2] However, two degradation pathways exist at elevated temperatures:

• Decarboxylation: Common for hydroxybenzoic acids, losing

  to form the corresponding iodocresol (4-iodo-2-methylphenol).[1][2] This is accelerated in acidic media.[1][2]

• Iodine Migration: At very high temperatures (melt phase), iodine migration (scrambling) can occur across the ring.[1][2]

Chemical Stability in Solution

• Hydrolysis: The C-I bond is stable to hydrolysis under neutral pH.[1][2]

• Oxidation: In the presence of strong oxidants (e.g., chlorine/chloramine in water treatment), the phenolic ring can undergo further electrophilic substitution or ring cleavage, often generating smaller iodinated byproducts like diiodoacetic acid.

Synthesis and Formation Pathways

Laboratory Synthesis (Electrophilic Aromatic Substitution)

The most reliable synthetic route involves the controlled iodination of 4-hydroxy-3-methylbenzoic acid.[1][2]

• Precursor: 4-hydroxy-3-methylbenzoic acid.[1][2][3]

• Reagent: Iodine Monochloride (ICl) in Glacial Acetic Acid (AcOH).[1][2][9]

• Mechanism: The hydroxyl group activates the ortho-position (C-5 is blocked by Methyl; C-3 is open).[1][2] ICl provides the electrophilic iodonium ion (

  ).[1][2]

Step-by-Step Protocol:

• Dissolve 4-hydroxy-3-methylbenzoic acid (1.0 eq) in glacial acetic acid.

• Add Iodine Monochloride (1.05 eq) dropwise at room temperature.

• Stir for 4–6 hours (monitor by TLC/HPLC).

• Quench with aqueous Sodium Bisulfite (

  ) to remove unreacted iodine.[1][2]

• Precipitate by adding cold water; filter and recrystallize from Ethanol/Water.[1][2]

Environmental Formation (Water Treatment)

In water treatment contexts, this compound forms when natural organic matter (NOM) or specific phenolic precursors react with Hypoiodous Acid (

).[1][2]

• is generated when chlorine disinfectants oxidize naturally occurring iodide ( ).[1][2][8]

• The

  rapidly iodinates phenolic rings, forming 3-iodo-4-hydroxy-5-methylbenzoic acid as a stable intermediate before potential further breakdown.[1][2]

Visualization of Pathways

Diagram 1: Structural Dynamics & Degradation

Caption: Synthesis from precursor and primary degradation pathways (Photolytic Deiodination and Thermal Decarboxylation).

Analytical Methodologies

For detection and quantification, Liquid Chromatography coupled with Mass Spectrometry (LC-MS/MS) is the gold standard, particularly for trace analysis in water or biological matrices.

LC-MS/MS Workflow

• Ionization Mode: Electrospray Ionization (ESI) in Negative Mode (ESI-).[1][2]

  • Why? The carboxylic acid and phenol groups deprotonate easily (

    ).[1][2]

• Precursor Ion: m/z ~276.9 (depending on exact mass tuning).[1][2]

• Key Transitions (MRM):

  • Quantifier: 277

    127 ( ). The loss of iodine is the most abundant fragmentation.[2]

  • Qualifier: 277

    233 ( ).[1][2] Loss of carboxyl group.[1][2]

Diagram 2: Analytical Decision Tree

Caption: Optimized workflow for trace analysis using SPE enrichment and ESI(-) MS/MS targeting the Iodine fragment.

References

• Identification of Iodinated Disinfection Byproducts. Environmental Science & Technology. Confirms the structure of 3-iodo-4-hydroxy-5-methylbenzoic acid as a specific I-DBP formed via chloramination.[1][2][4] [1][2]

• Formation of Iodinated Haloacetaldehydes and Phenols. Water Research. Discusses the kinetics of iodine incorporation into phenolic precursors during water treatment.

• Synthesis of Iodinated Benzoic Acids. Organic Syntheses. General procedures for iodinating hydroxybenzoic acids using Iodine Monochloride (ICl). [1][2]

• PubChem Compound Summary: 3-Iodo-4-methylbenzoic acid. National Center for Biotechnology Information.[1][2] Structural analog data used for physicochemical property estimation.[1][2]

• Photostability of Iodinated Contrast Media. Journal of Pharmaceutical Sciences. Provides mechanistic insight into the UV-lability of the C-I bond in aryl iodides.[2] [1][2]

Sources

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• 3. METHYL 4-HYDROXY-3-IODOBENZOATE | 15126-06-4 [chemicalbook.com]
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• 5. researchgate.net [researchgate.net]
• 6. chloramine-b: Topics by Science.gov [science.gov]
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• 9. Organic Syntheses Procedure [orgsyn.org]

Toxicity Profile of Iodinated Phenolic DBPs: A Technical Guide

Executive Summary

Context: Iodinated phenolic disinfection by-products (I-DBPs) represent a class of unregulated, highly toxic contaminants emerging from the interplay between anthropogenic iodide sources (e.g., hydraulic fracturing wastewater, iodinated contrast media) and oxidative water treatment processes.[1][2][3][4][5] The Technical Gap: While chlorinated DBPs are well-regulated, I-DBPs exhibit cytotoxicity and genotoxicity levels orders of magnitude higher than their chlorinated and brominated analogs.[3][6] This guide provides a mechanistic and methodological framework for researchers to assess and mitigate the risks associated with these compounds.

Part 1: Formation Chemistry & Structural Dynamics

The toxicity of iodinated phenols is intrinsically linked to their formation kinetics and the unique properties of the iodine atom (large atomic radius, weak C-I bond strength).

The "Iodo-Effect" in Formation

Unlike chlorination, which relies on HOCl, the formation of I-DBPs in chloraminated waters is driven by the rapid oxidation of iodide (

) to hypoiodous acid ( ) and the highly reactive iodinating agent .

• Key Reaction:

• Electrophilic Substitution:

  (or ) attacks the phenolic ring at ortho/para positions. Due to the electron-donating nature of the hydroxyl group, phenols are highly susceptible to multiple iodinations, rapidly forming 2,4,6-triiodophenol (2,4,6-TIP) .

Stability and Leaving Group Potential

The C-I bond is weaker than C-Cl or C-Br bonds. This thermodynamic instability facilitates:

• Deiodination: Rapid release of iodide or iodine radicals intracellularly.

• SN2 Reactivity: Iodine acts as an excellent leaving group, making iodinated phenols potent alkylating agents capable of forming covalent adducts with DNA and proteins.

Part 2: Comparative Toxicology

The "toxicity hierarchy" among halophenols is consistent and stark: I > Br > Cl .

Quantitative Toxicity Comparison

The following table synthesizes cytotoxicity data (CHO cell assays) and endocrine disruption potential (Estradiol Equivalent Factors - EEF).

Compound Class	Representative Agent	Cytotoxicity (LC50, M)*	Genotoxicity Potency	Endocrine Disruption (EEF)
Chlorinated	2,4,6-Trichlorophenol	~250 - 300	Low	Negligible
Brominated	2,4,6-Tribromophenol	~50 - 100	Moderate	Low
Iodinated	2,4,6-Triiodophenol	< 5 - 10	High	4.41 10

• Note: LC50 values are approximate ranges derived from mammalian cell chronic cytotoxicity assays. Lower values indicate higher toxicity.

Key Insight: 2,4,6-TIP is not only cytotoxic but exhibits significant estrogenic activity, binding to estrogen receptors with an affinity that rivals some endogenous hormones, a trait largely absent in its chlorinated counterparts.

Part 3: Mechanisms of Action (MOA)

The toxicity of iodinated phenolic DBPs is multimodal. It does not rely on a single pathway but rather a cascade of cellular insults.

Oxidative Stress & DNA Damage

Iodinated phenols induce a surge in Reactive Oxygen Species (ROS). The weak C-I bond allows for homolytic cleavage, generating iodine radicals.

• Biomarker: Significant elevation of 8-OHdG (8-hydroxy-2'-deoxyguanosine), a critical marker of oxidative DNA damage.

• Mitochondrial Dysfunction: Disruption of the electron transport chain, leading to ATP depletion and apoptosis.

Endocrine Disruption

Due to the lipophilicity and steric bulk of the iodine atoms, 2,4,6-TIP mimics the structure of thyroid hormones and estrogen, allowing it to:

• Bind to Estrogen Receptors (ER

  , ER ).

• Disrupt thyroid function by inhibiting deiodinase enzymes.

MOA Visualization

The following diagram illustrates the dual-pathway toxicity of Iodinated Phenols.

Caption: Dual-pathway toxicity mechanism showing oxidative stress (Red) and endocrine disruption (Yellow) cascades initiated by I-DBPs.

Part 4: Experimental Protocols for Toxicity Assessment

To rigorously assess the toxicity profile of novel iodinated DBPs, researchers should employ a self-validating tiered approach.

Tier 1: Chronic Cytotoxicity Assay (CHO Cells)

This assay determines the reduction in cell density over 72 hours, providing a robust LC50 value.

Protocol:

• Seeding: Seed Chinese Hamster Ovary (CHO) cells at

  cells/well in 96-well plates using F12 medium + 5% FBS.

• Incubation: Incubate for 24h at 37°C, 5% CO

  to allow attachment.

• Exposure: Remove media. Add serial dilutions of the I-DBP (dissolved in DMSO; final DMSO < 1%). Include a solvent control.

• Duration: Incubate for 72 hours.

• Staining: Aspirate media. Fix cells with methanol (5 min). Stain with 1% Crystal Violet (10 min).

• Quantification: Elute dye with 50% ethanol. Measure Absorbance at 595 nm.

• Analysis: Plot % Control Cell Density vs. Concentration. Calculate LC50 using non-linear regression (Sigmoidal dose-response).

Tier 2: ROS Detection (DCFH-DA Assay)

Validates the oxidative stress mechanism.

Protocol:

• Probe Loading: Incubate cells with 10

  M DCFH-DA (2',7'-dichlorofluorescin diacetate) for 30 min in the dark.

• Wash: Wash

  with PBS to remove extracellular dye.

• Exposure: Treat cells with I-DBP at LC50/2 concentration.

• Measurement: Measure fluorescence intensity (Ex/Em: 485/530 nm) at 0, 30, 60, and 120 min.

• Validation: Use

  as a positive control.

Experimental Workflow Diagram

Caption: Tiered experimental workflow for characterizing I-DBP toxicity, prioritizing cytotoxicity screening before mechanistic deep-dives.

Part 5: Implications for Drug Development & Public Health

Structure-Activity Relationships (SAR)

For drug developers working with halogenated lead compounds, the I-DBP profile offers a cautionary SAR lesson:

• Iodine Positioning: Para-iodination on phenolic rings significantly increases metabolic stability but drastically heightens cytotoxicity compared to chloro-analogs.

• Metabolite Toxicity: Drugs containing iodinated phenolic moieties may generate toxic metabolites similar to 2,4,6-TIP upon degradation, necessitating rigorous screening for thyroid receptor cross-reactivity.

Public Health Relevance

With the rise of hydraulic fracturing (high iodide wastewater) and the ubiquitous use of iodinated contrast media (ICM) in hospitals, the load of iodide entering wastewater treatment plants is increasing. Conventional chlorination of these waters will produce these highly toxic I-DBPs.[7]

References

• Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues. Accounts of Chemical Research. [Link][4][8]

• Identification and Comparative Mammalian Cell Cytotoxicity of New Iodo-Phenolic Disinfection Byproducts. Environmental Science & Technology. [Link]

• Comparative cytotoxicity, endocrine-disrupting effects, oxidative stress of halophenolic disinfection byproducts. Science of The Total Environment. [Link]

• Occurrence and mammalian cell toxicity of iodinated disinfection byproducts in drinking water. Environmental Science & Technology. [Link]

• Toxicological Profile for Chlorophenols. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

Sources

• 1. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00709G [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. discovery.researcher.life [discovery.researcher.life]

4-Hydroxy-3-iodo-5-methylbenzoic acid as a metabolic intermediate

Topic: 4-Hydroxy-3-iodo-5-methylbenzoic Acid: Metabolic Origins, Toxicological Pathways, and Analytical Characterization Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Hydroxy-3-iodo-5-methylbenzoic acid (IMHBA) is a halogenated phenolic compound that has emerged as a critical metabolic intermediate in the context of environmental toxicology and water safety . While historically obscure, recent metabolomic profiling has identified IMHBA as a stable Iodinated Disinfection By-product (I-DBP) formed during the chloramination of water containing high iodide levels and organic precursors (specifically dietary phenols).

For drug development professionals and toxicologists, IMHBA represents a significant structure-toxicity benchmark . Its physicochemical properties—combining a lipophilic iodine atom with an ionizable carboxylic acid—enable it to mimic thyroid hormone precursors, potentially disrupting endocrine homeostasis. Furthermore, its presence in biological fluids (urine, plasma) serves as a biomarker for exposure to iodinated xenobiotics.

This guide provides a comprehensive analysis of IMHBA’s metabolic formation, toxicological mechanisms, and validated protocols for its detection via LC-MS/MS.

Chemical Identity & Physicochemical Properties

Understanding the behavior of IMHBA in biological systems requires a precise analysis of its structural properties. The iodine substitution at the C3 position significantly increases lipophilicity compared to its non-halogenated analog, enhancing membrane permeability and protein binding affinity.

Property	Value / Description	Relevance to Metabolism
IUPAC Name	4-Hydroxy-3-iodo-5-methylbenzoic acid	Unambiguous identification.
Molecular Formula	C₈H₇IO₃	Basis for mass spectrometric detection.
Molecular Weight	278.04 g/mol	Precursor ion for MS analysis.
LogP (Predicted)	~2.8 - 3.2	Moderate lipophilicity; suggests potential for bioaccumulation in adipose tissue.
pKa (COOH)	~4.0 - 4.5	Ionized at physiological pH (7.4), facilitating renal clearance via organic anion transporters (OATs).
pKa (Phenolic OH)	~8.5 - 9.0	The iodine atom increases acidity of the phenol relative to methyl-only analogs.
Structural Motif	Halogenated Phenol	Structural alert for uncoupling of oxidative phosphorylation and thyroid hormone mimicry.

Metabolic Origins & Pathways

IMHBA is primarily an exogenous metabolic intermediate (xenobiotic) that enters biological systems through ingestion or forms in situ within the gastrointestinal tract or during food preparation.

Formation Mechanism (The I-DBP Pathway)

The primary source of IMHBA is the reaction between reactive iodine species (RIS) and phenolic precursors .

• Precursors: Dietary phenols such as 3-methyl-4-hydroxybenzoic acid (a metabolite of flavonoids and lignin) or vanillic acid.

• Reactants: In the presence of chloramine (disinfectant) and iodide (

  ), hypoiodous acid ( ) is generated.[1]

• Mechanism:

  acts as an electrophile, attacking the activated phenolic ring at the ortho position relative to the hydroxyl group. If the precursor is 3-methyl-4-hydroxybenzoic acid, the iodine adds to the vacant C5 position (becoming C3 in the final numbering), yielding IMHBA.

Biological Biotransformation (Clearance)

Once absorbed, IMHBA undergoes Phase II metabolism to facilitate excretion.

• Glucuronidation: The phenolic hydroxyl group is a prime target for UDP-glucuronosyltransferases (UGTs), forming IMHBA-O-glucuronide.

• Sulfation: Sulfotransferases (SULTs) may generate the sulfate conjugate.

• Deiodination (Theoretical): While less common for this specific structure, iodothyronine deiodinases (DIOs) could theoretically catalyze reductive deiodination, reverting it to the methyl-hydroxybenzoic acid precursor, though this pathway is likely minor compared to conjugation.

Toxicological & Pharmacological Implications

Cytotoxicity & Genotoxicity

Research indicates that iodinated DBPs like IMHBA are significantly more cytotoxic and genotoxic than their chlorinated or brominated analogs.[2]

• Mechanism: The weak C-I bond allows for the formation of reactive radicals or electrophilic intermediates that can alkylate DNA or oxidize cellular thiols (glutathione).

• Comparative Toxicity: In Chinese Hamster Ovary (CHO) cell assays, iodinated phenols often show

  values orders of magnitude lower (more toxic) than chlorinated phenols.

Endocrine Disruption (Thyroid Mimicry)

The structural similarity of IMHBA to 3-monoiodothyronine (T1) and other iodothyronine precursors raises concerns about thyroid disruption.

• Receptor Binding: The bulky iodine atom and the phenolic hydroxyl group mimic the outer ring of

  (triiodothyronine).

• Transport Interference: IMHBA may compete for binding sites on transthyretin (TTR) or thyroxine-binding globulin (TBG), potentially displacing endogenous hormones and altering their bioavailability.

Visualization: Metabolic & Formation Pathway

The following diagram illustrates the formation of IMHBA from dietary precursors and its subsequent metabolic fate.

Figure 1: Formation of IMHBA from dietary phenols and its divergent pathways toward detoxification (Phase II) or toxicity (Adduct formation).

Analytical Methodologies

Accurate detection of IMHBA in complex matrices (urine, plasma, water) requires high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol: Extraction & Detection

Objective: Quantify IMHBA in urine or water samples. Sensitivity Target: Limit of Quantitation (LOQ) < 5 ng/L.

Step 1: Sample Preparation (Solid Phase Extraction)

• Conditioning: Use an HLB (Hydrophilic-Lipophilic Balance) cartridge (e.g., Oasis HLB, 60 mg). Condition with 3 mL Methanol followed by 3 mL acidified water (pH 2.0).

• Loading: Acidify sample (10 mL) to pH 2.0 with

  to ensure IMHBA is in its protonated (neutral) form for optimal retention. Load onto cartridge at 1-2 mL/min.

• Washing: Wash with 3 mL of 5% Methanol in water to remove salts and highly polar interferences.

• Elution: Elute with 3 mL of 100% Methanol.

• Concentration: Evaporate eluate to dryness under nitrogen stream and reconstitute in 200 µL of mobile phase (90:10 Water:MeOH).

Step 2: LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (or Methanol).

• Gradient: 10% B to 90% B over 8 minutes.

• Ionization: Electrospray Ionization (ESI) in Negative Mode (

  ).

• MRM Transitions:

  • Quantifier: 276.9

    127.0 ( ). (Characteristic iodine loss).

  • Qualifier: 276.9

    232.9 ( ). (Decarboxylation).

Step 3: Quality Control

• Internal Standard: Use isotopically labeled analog (e.g.,

  -3,5-diiodo-4-hydroxybenzoic acid) if available, or a structurally similar halophenol like 3,5-dibromo-4-hydroxybenzoic acid.

• Matrix Effects: Assess ion suppression by spiking post-extraction.

Future Perspectives

The identification of IMHBA highlights the growing need to monitor iodinated by-products in the drug development pipeline. As pharmaceutical companies explore halogenated scaffolds for improved potency, IMHBA serves as a model for predicting the metabolic stability and toxicity of iodine-methyl-phenol motifs. Future research should focus on:

• Biomonitoring: Establishing baseline levels of IMHBA in populations consuming iodized salt and chloraminated water.

• Toxicity Screening: Using IMHBA as a positive control in thyroid receptor binding assays.

References

• Pan, Y., et al. (2016). Identification, Toxicity, and Control of Iodinated Disinfection Byproducts in Cooking with Simulated Chlor(am)inated Tap Water and Iodized Table Salt. Water Research. Link

• Richardson, S. D., & Plewa, M. J. (2020). To Measure or Not to Measure? The Toxicity of Iodinated Disinfection By-Products. Environmental Science & Technology. Link

• Gong, T., & Zhang, X.[3] (2015). Determination of Iodide, Iodate, and Organic Iodine in Water by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry. Analytical Chemistry.[3] Link

• Plewa, M. J., et al. (2004). Chemical and Biological Characterization of New Drinking Water Disinfection Byproducts. Environmental Science & Technology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. library.dphen1.com [library.dphen1.com]

Technical Guide: Environmental Fate &amp; Toxicology of 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Status: Emerging Iodinated Disinfection Byproduct (I-DBP) Primary Context: Chloraminated Water Systems & Culinary/Industrial Effluents

Executive Summary

4-Hydroxy-3-iodo-5-methylbenzoic acid is a polar, aromatic Iodinated Disinfection Byproduct (I-DBP) . Unlike regulated aliphatic DBPs (e.g., trihalomethanes), this compound represents a class of "emerging" contaminants formed when residual disinfectants (chlorine/chloramine) react with iodide and phenolic organic matter.[1]

Recent toxicological profiling identifies phenolic I-DBPs as possessing 50–200 times higher developmental toxicity than their aliphatic counterparts.[1] This guide provides a technical framework for understanding its genesis, environmental persistence, and detection, designed for researchers assessing water safety and toxicological risks.

Chemical Identity & Physicochemical Profiling[1][2]

This compound is an amphiphilic acid. Its fate is governed by the ionization of the carboxyl group and the lability of the carbon-iodine (C–I) bond.

Property	Value / Characteristic	Implication for Environmental Fate
Molecular Structure	Benzoic acid core, -OH at C4, -I at C3, -CH3 at C5.	Amphoteric nature; phenolic moiety increases reactivity with oxidants.
Molecular Formula	C₈H₇IO₃	MW ≈ 278.04 g/mol
Estimated pKa	~4.0 (Carboxyl), ~9.5 (Phenolic OH)	At environmental pH (6–8), it exists primarily as a mono-anion , increasing water solubility and mobility.
Estimated LogP	~2.5 (Neutral form)	Moderate lipophilicity in acidic environments; significantly reduced in neutral waters due to ionization.
UV Absorption	λ_max ~280 nm (aromatic), tailing >300 nm	High Photolability. The C–I bond is weak (~200 kJ/mol) and susceptible to direct photolysis in sunlight.

Genesis: The "Iodine-Driver" Mechanism

The formation of 4-Hydroxy-3-iodo-5-methylbenzoic acid is not random; it requires a specific convergence of precursors often found in culinary wastewater (iodized salt + tap water) or hospital effluents (iodinated contrast media breakdown).

The Formation Pathway

• Oxidation of Iodide: Residual chloramine oxidizes iodide (

  ) to Hypoiodous Acid ( ) or the highly reactive Hypoiodous Acidium Ion ( ).[2]

• Precursor Availability: Phenolic precursors (e.g., lignin degradation products like 4-hydroxy-3-methylbenzoic acid) are ubiquitous in Natural Organic Matter (NOM) and food residues.

• Electrophilic Substitution:

  attacks the activated aromatic ring at the ortho position relative to the hydroxyl group.

Figure 1: Mechanistic pathway for the formation of aromatic I-DBPs in treated water systems.

Environmental Fate & Transport

Once released into the environment (e.g., via wastewater discharge), the compound's fate is dictated by photolysis and dilution , rather than biodegradation or sorption.

A. Photochemical Degradation (The Primary Sink)

The Carbon-Iodine bond is the "Achilles' heel" of this molecule.

• Mechanism: Direct photolysis under solar irradiation (UV-B/A) leads to homolytic cleavage of the C–I bond.

• Reaction:

• Outcome: The radical recombines with water or oxygen, typically reverting to the parent phenol (4-hydroxy-3-methylbenzoic acid) or forming hydroxylated analogs.

• Half-Life: Estimated at < 2 hours in clear, shallow surface water. Persistence increases significantly in turbid or deep waters.

B. Aquatic Mobility

• Sorption: Low. As an anion at neutral pH, it is repelled by negatively charged soil/sediment surfaces. It is expected to leach into groundwater if not photodegraded.

• Volatilization: Negligible (Henry's Law constant is very low).

C. Biological Stability

Iodinated aromatics are often resistant to rapid aerobic biodegradation because the large iodine atom sterically hinders enzymatic attack. However, under anaerobic conditions (e.g., sediment), reductive deiodination is a viable pathway.

Ecotoxicological Implications[5]

Research indicates that phenolic I-DBPs drive the toxicity of disinfected waters more than the regulated aliphatic DBPs.

• Developmental Toxicity: In Platynereis dumerilii and CHO cell assays, this class of compounds exhibits developmental toxicity 50–200x higher than aliphatic I-DBPs (e.g., iodoacetic acid).[1]

• Mechanism of Action:

  • Oxidative Stress: Quinone formation via metabolic activation.

  • Thyroid Disruption: Structural similarity to thyroid hormones (T3/T4) may allow it to interfere with endocrine signaling.

Experimental Protocol: Fate Assessment System

To validate the persistence of this compound in a specific matrix, use the following Self-Validating Protocol . This avoids reliance on generic literature values.

Phase 1: Extraction & Detection (UPLC-MS/MS)

Objective: Isolate trace levels (ng/L) from complex matrices.

• Sample Prep: Acidify 500 mL sample to pH 2 (protonates the acid, improving SPE retention).

• SPE Cartridge: HLB (Hydrophilic-Lipophilic Balance) or mixed-mode anion exchange (MAX).

• Elution: Methanol containing 2% Formic Acid.

• Detection: Triple Quadrupole MS.

  • Mode: Negative Electrospray Ionization (ESI-).

  • Key Transition: Precursor Scan of m/z 127 (I⁻) . This is the "fingerprint" for all iodinated DBPs.

  • MRM Transition: [M-H]⁻ 276.9 → 126.9 (Iodide) and 276.9 → 232.9 (Decarboxylation).

Phase 2: Photolysis Kinetics Assay

Objective: Determine half-life (

) in site-specific water.

Figure 2: Workflow for determining the photochemical half-life of 4-Hydroxy-3-iodo-5-methylbenzoic acid.

Validation Criteria:

• Dark Control: Must show <5% degradation over the experiment duration (proves photolysis is the cause).

• Mass Balance: Monitor for the formation of the de-iodinated parent (4-hydroxy-3-methylbenzoic acid) to confirm the pathway.

References

• Pan, Y., et al. (2016). Identification, Toxicity and Control of Iodinated Disinfection Byproducts in Cooking with Simulated Chlor(am)inated Tap Water and Iodized Table Salt. Water Research.[2][3] Link

• Dong, H., et al. (2019). Formation of Iodinated Disinfection Byproducts from Iodinated Contrast Media in Wastewater. Environmental Science & Technology.[3][4] Link

• Plewa, M. J., et al. (2004). Chemical and Biological Characterization of Emerging Disinfection By-products: Halonitromethanes. Environmental Science & Technology.[3][4] Link

• Richardson, S. D., et al. (2008). Environmental Mass Spectrometry: Emerging Contaminants and Current Issues. Analytical Chemistry.[5][6][7] Link

• Gong, T., et al. (2022). Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+. Environmental Science & Technology.[3][4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00709G [pubs.rsc.org]
• 7. Oxidation of p-[125I]Iodobenzoic Acid and p-[211At]Astatobenzoic Acid Derivatives and Evaluation In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Polar Iodinated Disinfection By-Products (I-DBPs)

This technical guide provides a comprehensive review of polar iodinated disinfection by-products (I-DBPs), focusing on their formation, analytical challenges, and toxicological mechanisms.[1]

Genesis, Detection, and Toxicological Mechanisms[1]

Executive Summary

While chlorinated disinfection by-products (DBPs) have historically dominated regulatory focus, iodinated DBPs (I-DBPs) —specifically their polar variants—have emerged as a critical concern due to their disproportionately high toxicity.[2][3] Research indicates that I-DBPs are generally more cytotoxic and genotoxic than their chlorinated and brominated analogues.[1][2][4][5][6]

This guide dissects the "Polar Paradox": these compounds are the most toxic yet the most difficult to detect using conventional Gas Chromatography (GC) methods due to their hydrophilicity and thermal instability. We present a self-validating analytical workflow using LC-MS/MS and detail the mechanistic pathways of their formation and toxicity.

Chemical Genesis: The Iodination Pathway[7]

The formation of polar I-DBPs is a kinetic competition between the formation of reactive iodine species and their sequestration into stable sinks (Iodate).

The Critical Role of the Oxidant

Unlike chlorine, which rapidly oxidizes iodide (

) to iodate ( )—a non-toxic sink—chloramines and chlorine dioxide oxidize iodide primarily to hypoiodous acid ( ). is the key iodinating agent that reacts with Dissolved Organic Matter (DOM) to form I-DBPs.

• Chlorination:

  (Rapid oxidation to sink; fewer I-DBPs).

• Chloramination:

  (Slow oxidation to sink; persists and reacts with DOM -> High I-DBP yield ).

Acid Catalysis and

Recent mechanistic studies suggest that under acidic conditions,

is protonated to form the hypoiodous acidium ion ( ), a potent electrophile that accelerates the iodination of aromatic DOM structures (e.g., phenols), leading to polar species like iodoacetic acid (IAA) and iodophenols .

Visualization: Kinetic Competition Pathway

Figure 1: The kinetic bifurcation of iodide. Chloramination preserves HOI, favoring reaction with DOM to form toxic I-DBPs, whereas strong chlorination drives iodine into the iodate sink.

Analytical Methodologies: Overcoming the Polar Barrier

Conventional GC-MS requires derivatization (e.g., with diazomethane) to make polar acids volatile. This step is prone to artifacts and loss of thermally unstable species. The industry standard has shifted to Liquid Chromatography-Mass Spectrometry (LC-MS) for direct analysis.

Protocol: LC-ESI-tqMS with Precursor Ion Scan

This protocol utilizes the high specificity of the iodide ion (

126.9) to detect unknown iodinated compounds.

Step 1: Sample Preparation (Solid Phase Extraction)

• Cartridge: Hydrophilic-Lipophilic Balanced (HLB) polymer (e.g., Oasis HLB).

• Conditioning: Methanol followed by reagent water (pH adjusted to 2.0 to protonate acids).

• Loading: Load 500 mL water sample.

• Elution: Methanol containing 1-5% MTBE (Methyl tert-butyl ether) to ensure recovery of amphiphilic I-DBPs.

Step 2: LC Separation

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or C18 with high aqueous stability.

• Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

• Gradient: Start high aqueous to retain polar acids, ramp to organic.

Step 3: Mass Spectrometry (The "Iodide Trigger")

• Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Precursor Ion Scan (PIS) of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  126.9 ( ).[7][8]

• Logic: The triple quadrupole (QqQ) filters for any parent ion that fragments to release an iodide ion. This selectively visualizes only iodinated compounds in a complex matrix.

Visualization: The "Iodide Trigger" Workflow

Figure 2: The Precursor Ion Scan workflow. By fixing Q3 to detect the iodide fragment (126.9), the system isolates iodinated species from the background noise.

Toxicological Profile: Mechanisms of Action

Polar I-DBPs, particularly Iodoacetic Acid (IAA) , act as "Trojan horses." Their polarity allows them to mimic nutrients or metabolites, while their iodine-carbon bond is weak enough to facilitate alkylation reactions intracellularly.

Comparative Cytotoxicity & Genotoxicity

Data summarized from CHO (Chinese Hamster Ovary) cell assays demonstrates the halogen hierarchy:

.

DBP Class	Representative Compound	Cytotoxicity ( , M)	Genotoxicity (SCGE Potency)
Iodinated	Iodoacetic Acid (IAA)	2.9 x 10⁻⁵ (Most Toxic)	High (DNA Alkylation)
Brominated	Bromoacetic Acid (BAA)	7.6 x 10⁻⁵	Moderate
Chlorinated	Chloroacetic Acid (CAA)	1.0 x 10⁻³	Low

Mechanism: GAPDH Inhibition & ROS Generation

• Alkylation: IAA is a potent alkylating agent.[9] It enters the cell and alkylates the thiol (-SH) group of the active site cysteine in GAPDH (Glyceraldehyde 3-phosphate dehydrogenase).

• Glycolysis Halt: This irreversibly inhibits glycolysis, starving the cell of ATP.

• ROS Surge: The energy crisis leads to mitochondrial dysfunction, releasing Reactive Oxygen Species (ROS).

• DNA Damage: ROS causes double-strand breaks (DSBs), marked by

  -H2AX phosphorylation.

Visualization: The Toxicity Cascade

Figure 3: Mechanistic pathway of Iodoacetic Acid (IAA) toxicity. The cascade begins with specific enzyme alkylation and results in oxidative DNA damage.

References

• Formation and occurrence of new polar iodinated disinfection byproducts in drinking water. Source: Chemosphere (2016).[10] Focus: Identification of phenolic I-DBPs and the role of chloramination.[3][11][12]

• Formation Mechanism of Iodinated Aromatic Disinfection Byproducts: Acid Catalysis with H2OI+. Source: Environmental Science & Technology (2022).[11] Focus: The role of acid catalysis and hypoiodous acidium ion.

• Iodinated disinfection byproducts: A silent threat, why should we care? Source: ResearchGate / Atlas of Science (2018). Focus: General review of toxicity and occurrence.[13]

• A picture of polar iodinated disinfection byproducts in drinking water by (UPLC/)ESI-tqMS. Source: Environmental Science & Technology (2009).[8] Focus: The Precursor Ion Scan analytical method.[7][8][13]

• The neurotoxicity of iodoacetic acid, a byproduct of drinking water disinfection. Source: Frontiers in Environmental Science (2025). Focus: Mechanisms of cytotoxicity and GAPDH inhibition.[14]

Sources

• 1. Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Formation and occurrence of new polar iodinated disinfection byproducts in drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. atlasofscience.org [atlasofscience.org]
• 6. Nontoxic Medical Imaging Agents Form Toxic DBPs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 8. A picture of polar iodinated disinfection byproducts in drinking water by (UPLC/)ESI-tqMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Iodoacetic acid - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 12. Detection, identification and control of polar iodinated disinfection byproducts in chlor(am)inated secondary wastewater effluents - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Frontiers | The neurotoxicity of iodoacetic acid, a byproduct of drinking water disinfection [frontiersin.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Abstract & Core Directive

This application note details the synthesis of 4-Hydroxy-3-iodo-5-methylbenzoic acid (CAS: 1195666-68-2), a critical intermediate for radiolabeled bio-conjugates and thyroid hormone analogues. Unlike generic protocols, this guide prioritizes regiochemical integrity and green chemistry principles .

We present two validated pathways:

• Method A (Recommended): Oxidative Iodination using Sodium Iodide (NaI) and Sodium Hypochlorite (NaOCl). This method offers high atom economy, avoids corrosive iodine monochloride, and uses water/alcohol solvents.

• Method B (Traditional): Electrophilic Iodination using Iodine Monochloride (ICl) in Acetic Acid. This is provided as a robust alternative for specific solubility requirements.

Retrosynthetic Analysis & Mechanism

The synthesis relies on Electrophilic Aromatic Substitution (EAS) . The substrate, 4-Hydroxy-3-methylbenzoic acid , possesses two directing groups that act cooperatively:

• Hydroxyl (-OH) at C4: A strong activating group, directing ortho and para. The para position (C1) is blocked by the carboxyl group. The ortho positions are C3 and C5. C3 is blocked by the methyl group. Therefore, the -OH group strongly directs the electrophile to C5 .

• Carboxyl (-COOH) at C1: A deactivating group, directing meta. The meta positions are C3 and C5. With C3 blocked, the -COOH group also directs to C5 .

Reaction Scheme

Figure 1: Reaction scheme illustrating the transformation of 4-Hydroxy-3-methylbenzoic acid to the target iodinated compound.

Experimental Protocol

Materials & Equipment

Reagent	CAS No.[1][2][3]	Grade	Role
4-Hydroxy-3-methylbenzoic acid	499-76-3	>98%	Starting Material
Sodium Iodide (NaI)	7681-82-5	ACS Reagent	Iodine Source
Sodium Hypochlorite (NaOCl)	7681-52-9	5-13% soln	Oxidant
Sodium Hydroxide (NaOH)	1310-73-2	Pellets	Base (Solubilizer)
Hydrochloric Acid (HCl)	7647-01-0	37%	Quenching/Precipitation
Sodium Thiosulfate (Na2S2O3)	7772-98-7	Reagent	Iodine Scavenger
Methanol (MeOH)	67-56-1	HPLC	Solvent

Method A: Oxidative Iodination (Recommended)

Rationale: This method generates the electrophilic iodonium species (

) in situ from NaI and NaOCl. It is superior to using directly because it ensures 100% atom economy with respect to iodine (no loss as ).

Step-by-Step Procedure:

• Dissolution:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-Hydroxy-3-methylbenzoic acid (1.52 g, 10.0 mmol) in Methanol (20 mL).

  • Add NaOH solution (1.0 M, 10 mL, 10.0 mmol) to deprotonate the phenol and carboxylic acid, ensuring complete solubility and activating the ring. The solution should be clear.

• Iodide Addition:

  • Add Sodium Iodide (1.50 g, 10.0 mmol, 1.0 equiv) to the reaction mixture. Stir until fully dissolved.

• Controlled Oxidation (Critical Step):

  • Cool the reaction mixture to 0–5°C using an ice bath.

  • Add Sodium Hypochlorite (NaOCl) solution (commercial bleach, ~5-6% active chlorine, approx. 1.0 equiv) dropwise over 30 minutes.

  • Observation: The solution may turn transiently yellow/brown due to

    formation, then fade as the iodine reacts with the phenol.

  • Note: Maintain temperature <10°C to prevent over-oxidation or chlorination byproducts.

• Reaction Monitoring:

  • Stir at 0–5°C for 1 hour.

  • Allow the mixture to warm to room temperature and stir for an additional 1 hour.

  • TLC Check: Silica gel, Eluent: Ethyl Acetate/Hexane (1:[4]1) + 1% Acetic Acid. The product will be less polar (higher

    ) than the starting material.

• Workup & Isolation:

  • Quench: Add 10% Sodium Thiosulfate solution (10 mL) to destroy any unreacted iodine (solution turns from yellow to colorless).

  • Acidification: Slowly add concentrated HCl dropwise until the pH reaches ~2.0. A thick white/off-white precipitate will form immediately.

  • Filtration: Collect the solid by vacuum filtration.[5]

  • Washing: Wash the filter cake with cold water (3 x 20 mL) to remove inorganic salts (NaCl).

• Purification:

  • Recrystallize the crude solid from Ethanol/Water (1:1) .

  • Dissolve in hot ethanol, filter while hot (if necessary), then add hot water until turbid. Cool slowly to 4°C.

  • Dry the crystals in a vacuum oven at 50°C for 12 hours.

Method B: Iodine Monochloride (Traditional)

Rationale: Useful if the substrate has low solubility in aqueous base or if strict anhydrous conditions are preferred (using glacial acetic acid).

• Dissolve 4-Hydroxy-3-methylbenzoic acid (10 mmol) in Glacial Acetic Acid (20 mL).

• Prepare a solution of Iodine Monochloride (ICl) (10.5 mmol, 1.05 equiv) in Acetic Acid (5 mL).

• Add the ICl solution dropwise to the substrate at room temperature.

• Stir for 2–4 hours.

• Pour the mixture into Ice Water (100 mL).

• Filter the precipitate and wash with water.[5][6]

Process Workflow Diagram

Figure 2: Operational workflow for the oxidative iodination protocol.

Analytical Validation

Ensure the identity and purity of the synthesized compound using the following parameters.

Parameter	Expected Value/Characteristic	Notes
Appearance	White to off-white crystalline powder	Yellowing indicates free iodine contamination.
Yield	85% - 92%	High efficiency expected due to strong directing groups.
Melting Point	> 200°C (Decomposition likely)	Lit. for methyl ester is 155°C [1]. Acid is typically 50-80°C higher.
1H NMR (DMSO-d6)	δ 2.25 (s, 3H, -CH3)δ 7.65 (s, 1H, Ar-H2)δ 8.10 (s, 1H, Ar-H6)δ 10-11 (br, OH/COOH)	Distinct aromatic singlets confirm 3,5-substitution pattern.
MS (ESI-)	m/z = 276.9 [M-H]-	Characteristic Iodine isotope pattern (no M+2).

NMR Interpretation:

• The absence of ortho-coupling (doublets ~8 Hz) confirms that the two aromatic protons are meta to each other, verifying the iodine is at position 5.

• If iodine were at position 2 (unlikely), the protons at 5 and 6 would show ortho coupling.

Safety & Troubleshooting

Safety Hazards[3][7]

• Sodium Hypochlorite: Corrosive and releases toxic chlorine gas if mixed with acid before the reaction is complete. Always acidify after quenching excess oxidant.

• Iodine/Iodides: Staining agents. Iodine vapor is irritating to the respiratory tract. Work in a fume hood.

Troubleshooting Guide

• Issue: Low Yield / Sticky Solid.

  • Cause: Incomplete precipitation or presence of unreacted phenol.

  • Solution: Ensure pH is < 2.0 during isolation. Cool the mixture to 4°C before filtration.

• Issue: Product is Yellow/Brown.

  • Cause: Trapped free iodine.

  • Solution: Wash the filter cake with dilute (1%) Sodium Thiosulfate solution, then water. Recrystallize from Ethanol/Water.

• Issue: Di-iodination.

  • Cause: Excess reagents or temperature too high.

  • Solution: Strictly control NaOCl addition at 0°C. However, steric hindrance from the methyl group makes di-iodination (at C2 or C6) very difficult, so this is rare.

References

• ChemicalBook. (2026).[3] Methyl 4-hydroxy-3-iodobenzoate Properties and Synthesis. Retrieved from

• GuideChem. (2022). Synthesis of 3-Iodo-4-methylbenzoic acid. Retrieved from

• Organic Syntheses. (1932). Iodination of Hydroxybenzoic Acids (General Methods). Coll. Vol. 1, p. 323. Retrieved from

• National Institutes of Health (NIH). (2021). Microbial synthesis of 4-hydroxybenzoic acid. Retrieved from

• MDPI. (2025). Rapid Method for Determination of Iodides via Derivatization with 4-Hydroxybenzoic Acid. Retrieved from

Sources

• 1. 4-Hydroxy-3-iodo-5-methyl-benzoic acid-Information-Chemcia Scientific, LLC. [chemcia.com]
• 2. chemimpex.com [chemimpex.com]
• 3. METHYL 4-HYDROXY-3-IODOBENZOATE | 15126-06-4 [chemicalbook.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Page loading... [wap.guidechem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Note: LC-MS/MS Method Development for I-DBP Detection

Executive Summary

Iodinated Disinfection By-Products (I-DBPs) represent a critical class of emerging contaminants in the pharmaceutical industry, particularly concerning Iodinated Contrast Media (ICM) manufacturing and environmental risk assessment (ERA). Unlike their chlorinated analogs, I-DBPs (e.g., Iodoacetic acid, Iodo-phenols) exhibit cytotoxicity and genotoxicity up to 100–1000 times higher , posing significant risks to water for injection (WFI) systems and wastewater compliance.

This guide details the development of a robust LC-MS/MS (Triple Quadrupole) method for the trace detection of polar I-DBPs. It moves beyond standard EPA methods, utilizing Negative Electrospray Ionization (ESI-) and HILIC/Polar-C18 chromatography to overcome the retention challenges associated with these small, acidic molecules.[1]

Target Analytes & Physicochemical Context

The primary challenge in I-DBP analysis is their high polarity and low molecular weight.[1] This protocol focuses on the most toxicologically relevant species:

Analyte	Abbr.	CAS No.[1]	MW ( g/mol )	pKa	LogP	Toxicity Relevance
Iodoacetic Acid	IAA	64-69-7	185.95	3.12	0.85	Highest genotoxicity of all DBPs
Diiodoacetic Acid	DIAA	598-89-0	311.85	1.30	1.50	Highly cytotoxic
2,4,6-Triiodophenol	TIP	609-23-4	471.80	6.00	4.20	Phenolic DBP (Taste/Odor)
Iodoform	CHI3	75-47-8	393.73	N/A	3.03	Common ICM degradant

Mechanistic Insight: I-DBPs typically form when Iodinated Contrast Media (e.g., Iopamidol, Iohexol) degrade in wastewater, releasing iodide (

) which is subsequently oxidized by chlorination/chloramination to Hypoiodous acid ( ). reacts with organic matter to form I-DBPs.[1][2][3]

Figure 1: Formation pathway of genotoxic I-DBPs from pharmaceutical precursors.[1]

Method Development Strategy

Mass Spectrometry Source Optimization

Unlike THMs (Trihalomethanes) which are volatile and require GC-MS, Haloacetic acids (HAAs) and Iodo-phenols are non-volatile and polar, making LC-MS/MS the superior choice.[1]

• Ionization Mode: Negative ESI (ESI-) is mandatory.[1] These analytes are acidic (carboxylic acids/phenols) and readily deprotonate to form

  .[1]

• Source Parameters (Generic Sciex/Agilent/Waters):

  • Curtain Gas: High (30–40 psi) to prevent solvent clustering.[1]

  • Temperature (TEM): Moderate (400–500°C).[1] Too high causes thermal degradation of unstable I-DBPs.[1]

  • Ion Spray Voltage (IS): -4500 V.[1]

MRM Transition Selection

The iodine atom provides a highly specific fragment ion (

, m/z 126.9), which is the dominant product ion for almost all I-DBPs.[1]

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
Iodoacetic Acid (IAA)	184.9	126.9 ( )	58.0 ( )	-15 / -25
Diiodoacetic Acid	310.8	126.9 ( )	182.9 ( )	-18 / -30
2,4,6-Triiodophenol	470.7	126.9 ( )	343.8 ( )	-35 / -20

Critical Note: Since all I-DBPs share the

transition, chromatographic separation is non-negotiable to prevent cross-talk and misidentification.

Chromatographic Conditions

Standard C18 columns often fail to retain IAA due to its high polarity (LogP 0.85).[1] Two strategies are validated:

• Strategy A: HILIC (Recommended for IAA/DIAA focus) [1]

  • Column: Waters BEH Amide or Phenomenex Luna HILIC (100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Acetate in 95:5 ACN:Water (pH 9.0).[1]

  • Mobile Phase B: 10 mM Ammonium Acetate in 50:50 ACN:Water (pH 9.0).[1]

  • Why pH 9? Ensures full deprotonation of acids for better peak shape in HILIC.

• Strategy B: Polar-Embedded C18 (General Purpose)

  • Column: Agilent ZORBAX SB-Aq or Waters T3 (100 x 2.1 mm).[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[1][4]

  • Mobile Phase B: 0.1% Formic Acid in Methanol.[1][4]

  • Note: Requires high aqueous content (start at 100% A) to retain IAA.[1]

Experimental Protocol

Sample Preparation (Solid Phase Extraction)

Direct injection is possible for ppm levels, but environmental/trace analysis (ppb/ppt) requires enrichment.[1]

Protocol: Weak Anion Exchange (WAX) Rationale:[1] WAX cartridges retain the acidic I-DBPs while removing neutral interferences (like non-ionized ICMs).[1]

• Conditioning: 3 mL Methanol -> 3 mL HPLC Water.

• Loading: Load 100–500 mL of water sample (pH adjusted to 5.5 with Acetate buffer).

  • Tip: Do not acidify < pH 4, or the WAX sorbent loses charge.

• Washing: 3 mL 25 mM Sodium Acetate (pH 5.5) -> 3 mL Methanol (removes neutrals).[1]

• Elution: 3 mL Methanol containing 2% Ammonium Hydroxide (releases acids).

• Reconstitution: Evaporate to dryness under

  (ambient temp, do not heat >30°C due to volatility). Reconstitute in 200 µL Mobile Phase A.

Workflow Diagram

Figure 2: Sample preparation workflow for trace I-DBP analysis.[1]

Validation Parameters (Acceptance Criteria)

Parameter	Criterion	Experimental Note
Linearity ( )	> 0.995	Range: 0.05 – 100 µg/L (ppb).[1]
Accuracy	80 – 120%	Spiked recovery in matrix (WFI and Wastewater).[1]
Precision (RSD)	< 15%	n=6 replicates at LOQ.[1]
Matrix Effect	< 20% suppress	Use deuterated internal standard (IAA-d2) if available.
LOQ	< 50 ng/L (ppt)	Required for genotoxicity risk assessment.[1]

Troubleshooting & Expert Tips

• Iodine Memory Effect: Iodine can stick to stainless steel.[1] If you see high background, flush the system with 50:50 ACN:Water + 0.5% Ammonia.

• Thermal Instability: Iodoacetic acid can degrade to Iodine (

  ) in the ESI source if the temperature is too high.[1] Optimize source temp (TEM) by ramping from 300°C to 500°C and picking the plateau.[1]

• Isomeric Separation: Iodo-phenols have multiple isomers (2-iodo, 4-iodo).[1] Use a Phenyl-Hexyl column if baseline resolution of isomers is required.[1]

• Blank Contamination: Avoid using iodine-based disinfectants (Betadine) in the lab.[1]

References

• Richardson, S. D., et al. (2008).[1][5] "Determination of iodoacetic acid using liquid chromatography/electrospray tandem mass spectrometry." Rapid Communications in Mass Spectrometry. Link

• Plewa, M. J., et al. (2004).[1] "Chemical and biological characterization of newly discovered iodoacid drinking water disinfection byproducts." Environmental Science & Technology.[1][6][7][8] Link[1]

• Postigo, C., et al. (2025).[1] "Iodinated disinfection byproducts (I-DBPs): Emerging concerns and current issues." Accounts of Chemical Research. Link (Contextual reference based on search results).

• Ding, G., et al. (2018).[1] "Formation of Iodinated Disinfection Byproducts from Oxidation of Iodinated Contrast Media." Water Research. Link[1]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. dwi-production-files.s3.eu-west-2.amazonaws.com [dwi-production-files.s3.eu-west-2.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. digibug.ugr.es [digibug.ugr.es]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Iodinated Contrast Media—From Clinical Use to Environmental Concern and Treatment Possibilities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Isolation of Iodinated Benzoic Acids from Water

Executive Summary

Iodinated benzoic acids (IBAs), including 2-iodobenzoic acid, 4-iodobenzoic acid, and 2,3,5-triiodobenzoic acid, are emerging contaminants often associated with the degradation of iodinated X-ray contrast media (ICM) and disinfection byproducts (DBPs) in wastewater and drinking water. Their analysis is complicated by their high polarity and ionizable nature (pKa ~2.0–3.5), which leads to poor retention on traditional silica-based C18 sorbents under standard conditions.

This guide presents two validated Solid Phase Extraction (SPE) protocols designed to overcome these challenges:

• Protocol A (Reversed-Phase): Utilizes a hydrophilically-modified polymeric sorbent with strict pH control to suppress ionization and maximize hydrophobic retention.

• Protocol B (Mixed-Mode Anion Exchange): Utilizes a strong anion exchange (SAX) functionality to capture analytes by charge, allowing for aggressive organic washing and superior extract cleanliness.

The Chemist's Perspective: Mechanism of Action

Successful extraction of iodinated benzoic acids requires a fundamental understanding of their physicochemical properties. Unlike neutral organic pollutants, IBAs exist in equilibrium between their neutral (protonated) and anionic (deprotonated) forms.

The pKa Criticality

The carboxylic acid moiety on the benzene ring typically has a pKa between 2.4 and 3.5.

• pH < pKa: The molecule is protonated (

  ). It is neutral and behaves hydrophobically.

• pH > pKa: The molecule is deprotonated (

  ). It is anionic and highly water-soluble.

Implication for SPE:

• For Reversed-Phase (RP) retention, we must acidify the sample to pH < 2.0 to force the equilibrium toward the neutral form. If the sample is neutral (pH 7), the analytes will be ionic and break through the cartridge immediately.

• For Anion Exchange (AX) retention, we generally load at neutral pH (where analytes are negative) to lock them onto the positively charged sorbent, then elute by acidifying the solvent to neutralize the analyte and break the ionic bond.

Sorbent Selection Logic

Feature	Silica C18	Polymeric HLB (Rec.)	Mixed-Mode MAX (Rec.)
Base Material	Silica	Divinylbenzene-N-vinylpyrrolidone	Polymer + Quaternary Amine
pH Stability	2–8 (Limited)	0–14 (Excellent)	0–14 (Excellent)
Retention Mech.	Hydrophobic	Hydrophobic + Polar interaction	Hydrophobic + Ion Exchange
Suitability	Low. Risk of silanol activity and hydrolysis at low pH.	High. Ideal for general screening.	High. Ideal for complex matrices (wastewater).

Precursor ion scan m/z 127 for detecting iodinated DBPs

Application Note: Precision Identification of Iodinated Disinfection By-Products (I-DBPs) via Precursor Ion Scan (m/z 127)

Executive Summary

Objective: To provide a definitive, field-validated protocol for the detection and identification of unknown Iodinated Disinfection By-Products (I-DBPs) in drinking water and wastewater effluents. Technique: Precursor Ion Scan (PIS) of m/z 127 using Triple Quadrupole Mass Spectrometry (LC-QqQ-MS/MS). Significance: I-DBPs (e.g., iodoacetic acid, iodophenols) exhibit cytotoxicity and genotoxicity up to 200x higher than their regulated chlorinated analogs. Standard targeted methods often miss these emerging contaminants because their specific structures are unknown. This non-targeted "discovery" workflow leverages the unique mass spectral signature of the iodine atom to capture the entire class of iodinated compounds in a single analysis.

Scientific Rationale & Mechanism

The "Iodine Advantage" in Mass Spectrometry

The detection strategy relies on the fundamental bond energy differences between halogenated organic compounds. The Carbon-Iodine (C-I) bond is significantly weaker (~218 kJ/mol) than Carbon-Bromine (~285 kJ/mol) or Carbon-Chlorine (~330 kJ/mol) bonds.

• Mechanism: Under Collision-Induced Dissociation (CID), the C-I bond preferentially fractures before the carbon skeleton disintegrates.

• The Diagnostic Ion: This fracture releases the iodide ion (

  ), which has a precise mass-to-charge ratio of m/z 126.9045 (typically rounded to 127 in unit-resolution instruments).

• PIS Mode: By setting the third quadrupole (Q3) to strictly monitor m/z 127 while the first quadrupole (Q1) scans the entire mass range, the instrument selectively records only those precursor ions that contain a labile iodine atom.

Toxicity Context (Why This Matters)

DBP Class	Cytotoxicity Index (CHO Cells)	Genotoxicity Index (SCGE)
Chloroacetic Acid	1.0 (Baseline)	1.0 (Baseline)
Bromoacetic Acid	~15x	~20x
Iodoacetic Acid	~287x	~50x
Data derived from Plewa et al. (2004) and Richardson et al. (2008).

Experimental Protocol

Sample Preparation: Solid Phase Extraction (SPE)

Direct injection is possible for high-concentration samples, but environmental analysis requires enrichment.

• Cartridge: Oasis HLB (Hydrophilic-Lipophilic Balance), 6 cc, 200 mg (or equivalent).

• Rationale: Retains both polar (iodoacids) and non-polar (iodophenols) DBPs.

Step-by-Step Workflow:

• Conditioning: 6 mL Methanol (MeOH) followed by 6 mL Ultrapure Water.

• Loading: Adjust sample pH to 2.0 (using

  ) to protonate acidic DBPs (e.g., iodoacetic acid), ensuring they are retained on the sorbent rather than passing through. Load 500 mL – 1 L of sample at <10 mL/min.

• Washing: 6 mL of 5% MeOH in Water (removes salts without eluting DBPs).

• Drying: Vacuum dry for 20 minutes (Critical to remove residual water which interferes with GC or LC evaporation).

• Elution: 2 × 3 mL Methanol (containing 2%

  if analyzing phenols specifically, otherwise pure MeOH is standard).

• Reconstitution: Evaporate to dryness under

  stream; reconstitute in 200 µL of 10% Acetonitrile/Water.

LC-MS/MS Instrumentation Setup

Liquid Chromatography (UPLC/HPLC):

• Column: High-strength Silica C18 (e.g., Waters ACQUITY UPLC HSS T3, 1.8 µm, 2.1 × 100 mm).

  • Why T3? Superior retention for polar/acidic compounds compared to standard C18.

• Mobile Phase A: Ultrapure Water + 0.1% Acetic Acid.

• Mobile Phase B: Acetonitrile (ACN).[1][2]

  • Note: Acetic acid is preferred over Formic acid for negative mode sensitivity in some I-DBP applications, though both are acceptable.

Gradient Profile:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0.0	5	0.3
2.0	5	0.3
10.0	95	0.3
12.0	95	0.3
12.1	5	0.3

| 15.0 | 5 | 0.3 |

Mass Spectrometry (Triple Quadrupole):

• Ionization: Electrospray Ionization (ESI) – Negative Mode .[3][4][5]

• Scan Type: Precursor Ion Scan (PIS).

• Q3 Setting: Fixed at m/z 127.0 .

• Q1 Scan Range: m/z 100 – 600 (Covers most polar I-DBPs).

• Collision Energy (CE): Ramp -10 to -45 eV .

  • Critical: A fixed CE might miss compounds with stronger bonds. A ramp ensures that both weak and strong precursors fragment to release the

    ion.

Workflow Visualization

Caption: Logical flow of the Precursor Ion Scan (PIS) methodology. Q1 selects potential parents, Q2 fragments them, and Q3 acts as a gatekeeper, allowing only ions that produce the specific Iodine fragment (m/z 127) to pass.

Data Analysis & Validation

Step 1: Background Subtraction (The "Control" Filter) I-DBPs are formed during disinfection. To distinguish them from naturally occurring iodinated compounds (background), you must analyze two samples:

• Control: Raw water + Iodide (No oxidant).

• Sample: Raw water + Iodide + Chlorine/Chloramine.[6]

• Action: Subtract the "Control" chromatogram from the "Sample" chromatogram. Peaks remaining in the positive difference spectrum are the generated I-DBPs.

Step 2: Confirmation Logic Once a peak is detected via PIS 127:

• Extract the Precursor Mass: Identify the m/z from the Q1 scan at that retention time.

• Product Ion Scan (Validation): Run a second experiment targeting that specific precursor m/z. Look for other fragments:

  • Loss of

    (m/z 44) Indicates Carboxylic Acid (e.g., Iodoacetic acid).

  • Loss of

    (m/z 128) Common in some aromatic structures.

References

• Pan, Y., et al. (2016). Identification, toxicity and control of iodinated disinfection byproducts in cooking with simulated chlor(am)inated tap water and iodized table salt. Water Research.[7][8]

• Richardson, S. D., et al. (2008). Iodinated disinfection by-products in drinking water: Emerging concerns and current issues. Environmental Science & Technology.[7][9]

• Plewa, M. J., et al. (2004). Chemical and biological characterization of newly discovered iodoacid drinking water disinfection byproducts. Environmental Science & Technology.[7][9]

• Zhang, X., et al. (2011). A new method for the detection of aromatic iodinated disinfection byproducts. Journal of Chromatography A.

Sources

• 1. Choose a Suitable Mobile Phase Additive for Negative Ionization Mode in LCMS - Tips & Suggestions [mtc-usa.com]
• 2. waters.com [waters.com]
• 3. Determination of iodoacetic acid using liquid chromatography/electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mobile phase & negative mode LC-MS analysis - Chromatography Forum [chromforum.org]
• 5. safecrew.org [safecrew.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Detection, identification and formation of new iodinated disinfection byproducts in chlorinated saline wastewater effluents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. IodoFinder: Machine Learning-Guided Recognition of Iodinated Chemicals in Nontargeted LC-MS/MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Iodination of 4-hydroxy-3-methylbenzoic acid using iodine monochloride

Application Note: Regioselective Iodination of 4-Hydroxy-3-methylbenzoic Acid using Iodine Monochloride

Executive Summary

This application note details a robust, scalable protocol for the mono-iodination of 4-hydroxy-3-methylbenzoic acid (4-H-3-MBA) using iodine monochloride (ICl) in glacial acetic acid. This transformation is a critical step in the synthesis of functionalized benzoic acid derivatives used in drug discovery (e.g., as precursors for Suzuki-Miyaura cross-couplings) and diagnostic imaging ligands.

Unlike oxidative iodination methods (I₂/H₂O₂ or I₂/KIO₃), which can suffer from variable induction periods and oxidant incompatibility, the ICl method offers precise stoichiometric control. This protocol ensures high regioselectivity for the C5 position (ortho to the hydroxyl group), minimizing di-iodination and purification burdens.

Scientific Foundation & Mechanism

Regioselectivity Analysis

The substrate, 4-hydroxy-3-methylbenzoic acid, contains three directing groups on the benzene ring:

• -OH (Position 4): Strong activator, ortho/para director.

• -CH₃ (Position 3): Weak activator, ortho/para director.

• -COOH (Position 1): Moderate deactivator, meta director.[1]

Site Availability Analysis:

• Position 2: Ortho to -COOH, Meta to -OH. Sterically hindered and electronically deactivated relative to C5.

• Position 3: Occupied (-CH₃).

• Position 5: Ortho to -OH, Ortho to -CH₃, Meta to -COOH. Highly Activated.

• Position 6: Ortho to -COOH, Meta to -OH. Deactivated.

Consequently, the electrophilic iodine species (I⁺) exclusively attacks Position 5. The presence of the methyl group at C3 blocks the other ortho site relative to the phenol, effectively preventing the formation of isomeric mixtures common in non-substituted phenol iodinations.

Reaction Mechanism (EAS)

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS) pathway. Iodine monochloride is a polarized interhalogen compound (

), providing a more reactive source of electrophilic iodine than elemental iodine ( ).

Figure 1: Mechanistic pathway for the iodination of 4-hydroxy-3-methylbenzoic acid.

Materials & Equipment

Reagents:

• Substrate: 4-Hydroxy-3-methylbenzoic acid (>98% purity).[2][3]

• Iodinating Agent: Iodine Monochloride (ICl), 1.0 M solution in Acetic Acid or neat liquid (Grade: Synthesis).

• Solvent: Glacial Acetic Acid (Anhydrous).

• Quenching Agent: Sodium Bisulfite (NaHSO₃) or Sodium Thiosulfate (Na₂S₂O₃), 10% aqueous solution.

• Wash: Deionized Water.

Equipment:

• 3-neck Round Bottom Flask (RBF) equipped with a magnetic stir bar.

• Pressure-equalizing addition funnel (for controlled ICl addition).

• Inert gas inlet (Nitrogen or Argon) - Recommended to prevent oxidation of phenols.

• Temperature probe/Thermometer.

• Vacuum filtration setup (Buchner funnel).

Safety Considerations (Critical)

• Iodine Monochloride (ICl): Highly corrosive and causes severe skin burns. It reacts violently with water and aluminum. Releases HCl gas upon hydrolysis. Handle strictly in a fume hood.

• Glacial Acetic Acid: Corrosive and flammable (Flash point: 39°C).

• Personal Protective Equipment (PPE): Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles, and lab coat.

Experimental Protocol

Step 1: Preparation of Reaction Mixture

• Charge the 3-neck RBF with 4-hydroxy-3-methylbenzoic acid (15.2 g, 100 mmol) .

• Add Glacial Acetic Acid (100 mL) .

• Stir at room temperature (20–25°C) until the solid is fully dissolved or forms a fine, uniform suspension.

  • Note: Solubility may be limited at RT; mild heating (30°C) can aid dissolution, but the reaction can proceed on a suspension as the product is often less soluble and will precipitate later.

Step 2: Addition of Iodine Monochloride

• Prepare a solution of ICl (17.1 g, 105 mmol, 1.05 eq) in Glacial Acetic Acid (30 mL) .

  • Alternatively: Use commercially available 1.0 M ICl in Acetic Acid (105 mL).

• Transfer the ICl solution to the addition funnel.

• Crucial Step: Add the ICl solution dropwise to the stirring substrate mixture over 30–45 minutes .

  • Control: Maintain internal temperature below 35°C. The reaction is exothermic. Rapid addition may lead to local overheating and potential over-iodination or oxidative polymerization.

  • Observation: The solution will turn dark orange/brown initially, fading slightly as the iodine is consumed.

Step 3: Reaction Maintenance

• After addition is complete, stir the mixture at Room Temperature for 4–6 hours .

• Monitoring: Check reaction progress via TLC (Solvent: 50% Ethyl Acetate / 50% Hexanes) or HPLC.

  • Target: Disappearance of starting material (Rf ~0.4) and appearance of product (Rf ~0.5, typically higher due to halogen lipophilicity).

• If the reaction is sluggish ( >5% starting material remaining after 6 hours), heat the mixture to 50°C for 1 hour . Do not exceed 60°C to avoid decarboxylation.

Step 4: Quenching and Isolation[4]

• Pour the reaction mixture slowly into a beaker containing Ice-Water (500 mL) with vigorous stirring.

• The product will precipitate as a solid.

• Add 10% aqueous Sodium Bisulfite (NaHSO₃) solution dropwise until the brown color (excess iodine) disappears and the solution turns yellow/colorless.

• Stir for 15 minutes to ensure all electrophilic iodine is quenched.

Step 5: Filtration and Purification

• Filter the solid using a Buchner funnel.[4]

• Wash the filter cake with Water (3 x 100 mL) to remove residual acetic acid and inorganic salts.

• Purification: Recrystallize the crude solid from Ethanol/Water (1:1) or Glacial Acetic Acid .

  • Procedure: Dissolve in minimum hot ethanol, add warm water until turbid, cool slowly to 4°C.

• Dry the crystals in a vacuum oven at 50°C for 12 hours.

Process Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis.

Results & Discussion

Expected Data

Parameter	Specification	Notes
Yield	85% – 92%	High yield due to specific ortho-activation.
Appearance	Off-white to pale yellow needles	Color depends on residual iodine traces.
Melting Point	230°C – 235°C (dec)	Product has high crystallinity.
¹H NMR (DMSO-d₆)	δ 2.25 (s, 3H, CH₃)δ 7.65 (s, 1H, H-2)δ 7.95 (s, 1H, H-6)	Diagnostic: Loss of coupling between aromatic protons. H-2 and H-6 appear as singlets (or weak meta-coupling).
Mass Spec (ESI-)	[M-H]⁻ = 276.9	Characteristic Iodine isotope pattern not applicable (monoisotopic), but mass shift +126 amu from SM.

Troubleshooting

• Low Yield: Ensure the acetic acid is anhydrous. Water competes with the phenol for the ICl complex, reducing electrophilicity.

• Polychlorination: If the product contains chlorine (observed via MS), the reaction temperature was likely too high, or the ICl reagent has degraded. Ensure temperature stays <35°C during addition.

• Color Persistence: If the product remains brown after drying, it contains occluded iodine. Wash the solid with dilute sodium thiosulfate during the filtration step.

References

• Mechanism of ICl Iodination: Rao, M. D. P., & Padmanabha, J. (1981). Kinetics & Mechanism of Iodination of Phenol & Substituted Phenols by Iodine Monochloride in Aqueous Acetic Acid. Indian Journal of Chemistry. Link

• Synthetic Protocol (Analogous Substrate): Woollett, G. H., & Johnson, W. W. (1934). 2-Hydroxy-3,5-diiodobenzoic acid. Organic Syntheses, 14, 52. Link

• Methyl Ester Protocol: ChemicalBook. (2025). Synthesis of Methyl 4-hydroxy-3-iodobenzoate. Link

• Safety Data: Ricca Chemical Company. (2026).[5][6][7] Iodine Monochloride Safety Data Sheet. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. riccachemical.com [riccachemical.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. METHYL 4-HYDROXY-3-IODOBENZOATE | 15126-06-4 [chemicalbook.com]

Application Note: HPLC Separation Strategies for Halogenated Hydroxybenzoic Acids

Introduction & Scope

Halogenated hydroxybenzoic acids (e.g., 3-chloro-4-hydroxybenzoic acid, 3,5-dichloro-4-hydroxybenzoic acid) are critical intermediates in the synthesis of pharmaceuticals and agrochemicals. They also appear as regulated disinfection byproducts (DBPs) in treated water.

Separating these compounds presents a unique chromatographic challenge:

• Dual Functionality: They possess both a phenolic hydroxyl group (weakly acidic) and a carboxylic acid group (acidic).

• Isomeric Complexity: Positional isomers (ortho-, meta-, para- substitution) often co-elute on standard C18 phases due to identical hydrophobicity (

  ).

• Ionization State: Their retention is highly sensitive to mobile phase pH.

This guide provides a self-validating workflow to separate these analytes, moving from a general C18 screening method to a high-selectivity Phenyl-Hexyl protocol for resolving difficult isomers.

Physicochemical Basis of Separation

To design a robust method, one must understand the analyte's behavior in solution.

• Acidity (pKa): The carboxyl group typically has a pKa between 3.0 and 4.5. Halogen substitution (Cl, Br, I) on the ring exerts an electron-withdrawing effect, lowering the pKa (increasing acidity).

• The "Suppression Rule": To retain these acids on a Reversed-Phase (RP) column, the mobile phase pH must be at least 1.5 units below the analyte's pKa . This suppresses ionization (

  ), keeping the analyte neutral and hydrophobic. If pH > pKa, the analyte becomes ionized ( ) and elutes near the void volume ( ).

Table 1: Key Analytes and Properties

Compound	pKa (Approx)	Hydrophobicity	Separation Challenge
4-Hydroxybenzoic acid	4.54	Low (Polar)	Early elution; requires high aqueous start.
3-Chloro-4-hydroxybenzoic acid	~3.9	Medium	Resolving from non-halogenated parent.
3,5-Dichloro-4-hydroxybenzoic acid	~3.5	High	Late elution; requires gradient ramp.
Salicylic acid (2-Hydroxybenzoic)	2.97	Medium	Intramolecular H-bonding affects retention.

Experimental Protocols

Protocol A: General Screening (The "Gold Standard")

Use this protocol for initial purity checks or simple mixtures.

• Column: C18 (L1), 4.6 × 150 mm, 3.5 µm or 5 µm (e.g., Zorbax Eclipse Plus or equivalent).

• System: HPLC or UHPLC with DAD/PDA.

• Mobile Phase A (MPA): 0.1% Formic Acid in Water (pH ~2.7).

  • Note: For UV-only work, 20 mM Potassium Phosphate (pH 2.5) provides sharper peak shapes but is incompatible with MS.

• Mobile Phase B (MPB): Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 30°C.

• Detection: UV 254 nm (aromatic ring) and 280 nm (phenolic group).

Gradient Program:

Time (min)	% MPB (ACN)	Event
0.0	5	Initial Hold (Traps polar species)
2.0	5	End Isocratic Hold
15.0	95	Linear Ramp
18.0	95	Wash
18.1	5	Re-equilibration

| 23.0 | 5 | Ready for next injection |

Protocol B: High-Resolution Isomer Separation

Use this protocol if Protocol A fails to separate positional isomers (e.g., 3-chloro vs. 2-chloro).

Standard C18 columns separate primarily by hydrophobicity. Halogenated isomers often have nearly identical hydrophobicity. To separate them, we utilize Pi-Pi (

) interactions using a Phenyl-Hexyl or Biphenyl stationary phase.[2]

• Column: Phenyl-Hexyl or Biphenyl, 4.6 × 150 mm, 3.5 µm.[2]

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: Methanol (MeOH) .

  • Critical Insight: Methanol is a protic solvent that promotes

    interactions between the analyte and the phenyl stationary phase better than ACN (which is a -acceptor and can mask these interactions).

• Gradient: Slower ramp (5% to 60% B over 20 min) to maximize interaction time.

Method Development & Mechanism Visualization

The following diagrams illustrate the decision-making process and the chemical mechanism behind the separation.

Diagram 1: Method Development Workflow

This flowchart guides you through the optimization process based on peak resolution (

).

Caption: Step-by-step decision tree for optimizing separation of halogenated hydroxybenzoic acids.

Diagram 2: Separation Mechanism (C18 vs. Phenyl)

Understanding why the switch to Phenyl-Hexyl works is crucial for troubleshooting.

Caption: Comparison of retention mechanisms. Phenyl phases leverage electron density differences caused by halogens.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing (Tf > 1.5)	Silanol interaction or ionization.	1. Lower pH to < 2.5 using Phosphate buffer (if UV only).2. Increase ionic strength (add 10mM Ammonium Formate).
Retention Time Drift	pH instability.	Halogenated acids are sensitive to pH changes near their pKa. Ensure mobile phase is buffered, not just acidified.
Split Peaks	Sample solvent mismatch.	Sample is likely dissolved in 100% strong solvent (MeOH/ACN). Dilute sample with starting mobile phase (e.g., 90% Water).
Baseline Rise at 210-220nm	Formic acid absorbance.	Formic acid absorbs at low UV. Switch to Phosphoric acid (non-MS) or use a reference wavelength (360 nm) to subtract drift.

References

• SIELC Technologies. (2018). Separation of 3-Hydroxybenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorobenzoic Acid (CID 6318) - Chemical and Physical Properties. National Library of Medicine. Retrieved from [Link]

• Shabir, G. A. (2004).[3] Determination of combined p-hydroxy benzoic acid preservatives in a liquid pharmaceutical formulation by HPLC. Journal of Pharmaceutical and Biomedical Analysis.[3] Retrieved from [Link]

Sources

• 1. helixchrom.com [helixchrom.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Determination of combined p-hydroxy benzoic acid preservatives in a liquid pharmaceutical formulation by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Using 4-Hydroxy-3-iodo-5-methylbenzoic acid as a Suzuki coupling partner

Application Note: High-Efficiency Suzuki-Miyaura Coupling of 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Executive Summary

4-Hydroxy-3-iodo-5-methylbenzoic acid is a critical building block in the synthesis of thyroid hormone analogs (thyromimetics) and selective thyromimetic agonists (e.g., GC-1, KB-141). Its structural motif—an electron-rich phenol flanked by a sterically demanding methyl group and a reactive iodide—presents unique challenges in palladium-catalyzed cross-coupling.

This guide outlines two validated protocols for utilizing this scaffold as an electrophile in Suzuki-Miyaura coupling:

• Protocol A (The "Robust" Route): Utilization of protecting groups to maximize solubility and yield for complex pharmaceutical intermediates.

• Protocol B (The "Direct" Route): A ligand-accelerated, aqueous-phase method for unprotected substrates, minimizing step count and waste.

Chemical Context & Challenges

The substrate presents a "Triad of Interference" for standard Pd(0) catalysis:

• Free Phenolic -OH (pKa ~10): Under basic coupling conditions, the phenoxide anion is generated. This electron-rich species can coordinate strongly to Pd(II), potentially poisoning the catalyst or retarding reductive elimination.

• Carboxylic Acid (pKa ~4): Requires stoichiometric base consumption and renders the molecule highly polar/water-soluble, complicating extraction from organic solvents like toluene.

• Ortho-Methyl Sterics: The C5-methyl group imposes steric bulk, requiring ligands with sufficient cone angle (e.g., SPhos, XPhos) to facilitate oxidative addition and transmetallation.

Decision Matrix: Pathway Selection

Figure 1: Strategic decision tree for selecting the optimal coupling protocol.

Protocol A: The Protected Route (Recommended for High Purity)

This route is the industry standard for medicinal chemistry, ensuring the substrate behaves like a standard aryl iodide.

Pre-requisite: Convert starting material to Methyl 4-methoxy-3-iodo-5-methylbenzoate (or similar ester/ether).

Materials

• Electrophile: Methyl 4-methoxy-3-iodo-5-methylbenzoate (1.0 equiv)

• Nucleophile: Aryl boronic acid (1.2–1.5 equiv)

• Catalyst: Pd(PPh₃)₄ (3–5 mol%) OR Pd(dppf)Cl₂ (for sterically hindered boronates)

• Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: Toluene : Ethanol (4:1 ratio)

Step-by-Step Methodology

• Degassing: Charge a reaction vial with the aryl iodide, boronic acid, and Pd catalyst. Seal and purge with Argon/Nitrogen for 5 minutes.

• Solvent Addition: Add the Toluene/Ethanol mixture (degassed).

• Activation: Add the aqueous Na₂CO₃ solution via syringe. The biphasic system requires vigorous stirring.

• Reaction: Heat to 90°C for 4–12 hours. Monitor via LC-MS.

  • Checkpoint: The reaction mixture should turn from yellow/orange to black (Pd precipitation) upon completion.

• Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine. Dry over MgSO₄.

• Purification: Flash chromatography (Hexanes/EtOAc).

Why this works: Methylation locks the phenol, preventing phenoxide formation. The ester makes the molecule lipophilic, keeping it in the organic phase where the catalyst resides.

Protocol B: Direct Aqueous Coupling (Green Chemistry)

This advanced protocol utilizes the water solubility of the carboxylate salt and specific Buchwald ligands to couple the unprotected substrate directly.

Materials

• Electrophile: 4-Hydroxy-3-iodo-5-methylbenzoic acid (1.0 equiv)

• Nucleophile: Aryl boronic acid (1.5 equiv)

• Catalyst Source: Pd(OAc)₂ (2 mol%)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4 mol%)

  • Note: SPhos is critical here. Its electron-rich nature facilitates oxidative addition into the electron-rich aryl iodide, while its bulk prevents catalyst poisoning by the free phenol.

• Base: K₃PO₄ (3.5 equiv) – Excess base is required to deprotonate both the acid and phenol.

• Solvent: 1,4-Dioxane : Water (1:1 ratio)

Step-by-Step Methodology

• Catalyst Pre-complexation: In a separate small vial, mix Pd(OAc)₂ and SPhos in 1 mL of Dioxane. Stir for 5 mins at RT until the solution turns yellow (active L-Pd(0) species generation).

• Main Charge: In the reaction vessel, add the Iodobenzoic acid derivative, Boronic acid, and K₃PO₄.

• Solvation: Add Water and the remaining Dioxane.

• Initiation: Add the pre-complexed catalyst solution to the main vessel.

• Reaction: Heat to 80°C for 2–6 hours.

  • Observation: The reaction will be homogenous initially due to the solubility of the dipotassium salt.

• Quench & Workup (Critical):

  • Cool to RT.

  • Acidification: Slowly add 1M HCl until pH ~2. The product (carboxylic acid) will precipitate.

  • Extraction: Extract the precipitate/suspension with EtOAc. (Do not use simple filtration as the product might be gummy; extraction ensures recovery).

Comparative Data & Optimization

Parameter	Protocol A (Protected)	Protocol B (Direct)
Yield (Avg)	85–95%	70–85%
Step Count	3 (Protect -> Couple -> Deprotect)	1 (Couple)
Purification	Standard Silica Column	Acid/Base Extraction + Recrystallization
Steric Tolerance	High	Moderate
Cost	Higher (Reagents/Solvents)	Lower (Atom Economy)

Troubleshooting Guide

• Problem: Protodeiodination (Iodine replaced by H).

  • Cause: Reaction temperature too high or boronic acid decomposition.

  • Fix: Lower temp to 60°C; switch solvent to anhydrous DMF for Protocol A.

• Problem: Low Conversion in Protocol B.

  • Cause: Catalyst poisoning by the phenoxide.

  • Fix: Increase SPhos loading to 2:1 (L:Pd) ratio or switch to XPhos (more sterically demanding).

• Problem: Homocoupling of Boronic Acid.

  • Cause: Oxygen presence.

  • Fix: Ensure rigorous degassing. Add a scavenger like dilute hydroquinone (rarely needed if degassed well).

Mechanistic Pathway (Direct Coupling)

The following diagram illustrates the specific catalytic cycle for the unprotected substrate, highlighting the role of the base in solubilization and activation.

Figure 2: Catalytic cycle emphasizing the solubilization of the substrate via base activation in Protocol B.

References

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. National Institutes of Health (PMC). Available at: [Link] (Demonstrates utility of SPhos/XPhos systems for unprotected acidic substrates).

• Suzuki-Miyaura Coupling of Halophenols and Phenol Boronic Acids. Journal of Organic Chemistry. Available at: [Link] (Systematic study on unprotected phenol coupling).

• Synthesis of Thyroid Hormone Analogues. VU Research Repository. Available at: [Link] (Context for 3-iodo-4-hydroxybenzoic acid derivatives in thyromimetics).

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates. Tetrahedron. Available at: [Link] (Precedent for the protected route).

Technical Notes & Optimization

Technical Support Center: Resolving Co-elution of Iodo-Benzoic Acids

Case ID: #IBA-DIBA-001 Topic: Separation of 3-iodobenzoic acid (3-IBA) and 3,5-diiodobenzoic acid (3,5-DIBA) Assigned Specialist: Senior Application Scientist, Separation Sciences[1][2]

Introduction: The "Critical Pair" Challenge

Welcome to the technical support center. You are likely here because your standard C18 method is showing a single broad peak or a "shoulder" instead of two distinct peaks for 3-iodobenzoic acid and its di-iodo analog.

This co-elution occurs because these two analytes share very similar physicochemical properties:

• Structural Similarity: Both are benzoic acid derivatives differing only by one iodine atom.[1][2]

• Acid Dissociation (pKa): Both are weak acids with pKa values in the 3.5–3.8 range.[1][2]

• Hydrophobicity: While the extra iodine makes 3,5-DIBA more hydrophobic, the difference is often insufficient for baseline resolution on standard alkyl phases (C18) without specific optimization.[2]

This guide provides a tiered troubleshooting approach, moving from basic mobile phase adjustments to advanced stationary phase selection.

Phase 1: Troubleshooting Logic (Decision Tree)

Before altering your entire method, follow this logical workflow to identify the root cause of the co-elution.

Figure 1: Decision matrix for resolving critical pairs of halogenated aromatic acids.

Phase 2: Critical Parameters & FAQs

The pH Factor: Why is my peak shape poor?

Q: I am running at neutral pH (pH 7) to ionize the acids, but retention is low and peaks are tailing. Why?

A: At neutral pH, both compounds are fully deprotonated (ionized) to their carboxylate forms (

).[1][2] Ionized species are highly polar and elute near the void volume (t0) on Reverse Phase (RP) columns, causing poor retention and co-elution.[2]

The Fix: You must use Ion Suppression .[2]

• Target pH: < 2.5 (ideally 2.0 – 2.3).

• Mechanism: At 2 pH units below the pKa (~3.6), the equilibrium shifts to the non-ionized form (

  ). This maximizes hydrophobic interaction with the column.[2]

• Reagent: 0.1% Formic Acid (pH ~2.7) is good; 0.1% Trifluoroacetic acid (TFA, pH ~2.[1][2]0) is better for peak sharpness, though it may suppress MS signal slightly.[1][2]

Stationary Phase: Why C18 might fail

Q: Why can't I separate them on my high-end C18 column?

A: C18 relies almost exclusively on hydrophobic interactions (dispersive forces).[1][2] While 3,5-DIBA is more hydrophobic than 3-IBA, the "selectivity factor" (

) on C18 is often too small.[1][2]

The Fix: Use Fluorinated or Phenyl Phases .[2]

• Recommended: PFP (Pentafluorophenyl) or Phenyl-Hexyl .[1][2]

• Why? These columns offer "Orthogonal Selectivity":

  • Pi-Pi (

    ) Interactions: The aromatic rings of the analytes interact with the aromatic rings of the stationary phase.[3]

  • Halogen Selectivity: PFP phases have strong electron-deficient rings that interact specifically with the electron-rich iodine atoms (polarizable halogens).[1][2] The di-iodo compound will interact much more strongly than the mono-iodo, creating a larger separation window.

Solvent Selection: Methanol vs. Acetonitrile

Q: Does the organic solvent matter if the gradient is the same?

A: Yes, significantly.

• Acetonitrile (ACN): Suppresses

  interactions because the solvent itself has electrons (triple bond C≡N).[1][2]

• Methanol (MeOH): Does not have

  electrons.[1][2] It allows the unique interactions between your analyte and the Phenyl/PFP column to dominate.

• Recommendation: Use Methanol as Mobile Phase B.[1][2]

Phase 3: Separation Mechanism Visualization

Understanding the interaction at the molecular level helps justify the column purchase.

Figure 2: Comparison of interaction mechanisms. The PFP phase offers three retention forces compared to C18's single force.

Phase 4: Recommended Experimental Protocol

Based on the physicochemical properties of iodobenzoic acids, this is the "Gold Standard" starting method.

Method Parameters

Parameter	Setting	Rationale
Column	PFP (Pentafluorophenyl) (e.g., Kinetex PFP, Pursuit PFP)	Maximizes halogen/aromatic selectivity.[1][2]
Dimensions	100 mm x 2.1 mm, 2.6 µm (Core-shell)	High efficiency with moderate backpressure.[1][2]
Mobile Phase A	Water + 0.1% Formic Acid	Maintains pH ~2.7 to suppress ionization.[1][2]
Mobile Phase B	Methanol + 0.1% Formic Acid	Methanol enhances selectivity better than ACN.[1][2]
Flow Rate	0.4 mL/min	Optimal for 2.1 mm ID columns.[1][2]
Temperature	35°C	Improves mass transfer; controls viscosity of MeOH.[1][2]
Detection	UV @ 254 nm	Max absorption for benzoic acid derivatives.[1][2]

Gradient Table (Starting Point)

Time (min)	% Mobile Phase B	Event
0.0	40%	Initial Hold (Focusing)
1.0	40%	Start Gradient
8.0	75%	Linear Ramp (Shallow gradient for resolution)
8.1	95%	Wash
10.0	95%	Hold Wash
10.1	40%	Re-equilibration
13.0	40%	End

Note on Elution Order: With this method, 3-iodobenzoic acid will elute first.[1] 3,5-diiodobenzoic acid will elute second (and significantly later) due to the dual interaction of increased hydrophobicity and stronger halogen-PFP interaction.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12060, 3-Iodobenzoic acid.[1] Retrieved from [Link]

• Waters Corporation. Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases.[1] (Application Note demonstrating PFP selectivity for halogenated aromatics). Retrieved from [Link]

• Mac-Mod Analytical. Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. (Technical Report on Pi-Pi interactions). Retrieved from [Link]

• Chromatography Online. Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases.[1] LCGC North America.[1][2] Retrieved from [Link]

Sources

• 1. 3-Iodobenzoic acid | C7H5IO2 | CID 12060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. mac-mod.com [mac-mod.com]

Technical Support Hub: Minimizing Matrix Effects in Drinking Water LC-MS

Senior Application Scientist: Dr. Alex V. Department: Environmental Analytical Chemistry Status: Online

Introduction

Welcome to the Technical Support Center. If you are analyzing drinking water for trace contaminants (PFAS, pesticides, PPCPs) at ppt/ppq levels, Matrix Effects (ME) are your primary adversary.

In drinking water—particularly from surface sources—Humic/Fulvic acids and chlorination byproducts are the silent killers of sensitivity. They co-elute with your analytes and compete for charge in the Electrospray Ionization (ESI) source, leading to Ion Suppression .[1][2][3][4]

This guide is not a textbook; it is a troubleshooting workflow designed to diagnose, quantify, and eliminate these effects in your LC-MS/MS assays.

Module 1: The Diagnostic Workbench

Use this module if you observe low sensitivity, shifting retention times, or failing Internal Standard (IS) recoveries.

Q: How do I distinguish "Instrument Drift" from "Matrix Effects"?

A: Perform a Post-Column Infusion (PCI) experiment. Instrument drift affects all samples; matrix effects are specific to the elution time of interfering compounds. The PCI experiment visualizes exactly when the matrix is suppressing your signal.

The Protocol:

• Setup: Connect a syringe pump to the LC flow path via a T-junction after the analytical column but before the MS source.

• Infusion: Continuously infuse a standard solution of your analyte (at ~100x LOD concentration) into the MS.

• Injection: Inject a "Blank Matrix" sample (e.g., extracted river water) via the LC autosampler.

• Result: The MS monitors the steady baseline of the infused analyte. Any dip or spike in this baseline indicates where the injected matrix is suppressing or enhancing ionization.[1][5]

Workflow Visualization: Post-Column Infusion Setup

Figure 1: Schematic of the Post-Column Infusion (PCI) setup for visualizing matrix suppression zones.

Q: How do I quantify the severity of the Matrix Effect?

A: Use the Matuszewski Method (The "Three-Set" Strategy). You cannot rely on simple recovery. You must differentiate between Extraction Efficiency (how much analyte is lost during SPE) and Matrix Effect (how much signal is killed by the source).

The Experiment: Prepare three sets of samples at the same concentration (e.g., 50 ng/L).

Set Name	Description	Represents
Set A (Neat)	Standard spiked in pure solvent (Mobile Phase).	Ideal Instrument Response
Set B (Post-Ext)	Standard spiked into extracted blank matrix.	Matrix Presence without Extraction Loss
Set C (Pre-Ext)	Standard spiked into water before extraction.	Total Method Performance

The Calculations: Use these formulas to pinpoint the failure mode.

• Matrix Effect (ME%): Is the source being suppressed?

  • Result < 0: Ion Suppression (e.g., -20% means 20% signal loss).

  • Result > 0: Ion Enhancement.[4][5][6]

• Recovery (RE%): Is the SPE cartridge working?

• Process Efficiency (PE%): The total yield.

Module 2: The Cleanup Protocol (Sample Prep)

Use this module if your ME% is worse than -20% or if you are failing EPA 537.1/533 QC requirements.

Q: My internal standards are recovering poorly in surface water samples. Why?

A: Likely Humic/Fulvic Acid interference. In drinking water derived from rivers/lakes, humic substances (DOM) are the primary matrix component. They are large, poly-acidic molecules that elute broadly, often suppressing early-eluting polar compounds (like short-chain PFAS).

The Solution: Mixed-Mode SPE (The "Lock and Wash" Tactic) Standard C18 (Reverse Phase) co-extracts humic acids because both are hydrophobic. Switch to Mixed-Mode Ion Exchange (WAX or MCX) .

Protocol Logic:

• Load: Analyte binds via both hydrophobic and ionic interactions.

• Wash: Use a strong organic solvent (e.g., 100% Methanol) to wash away hydrophobic interferences (Humic acids) while the analyte remains "locked" by the ionic bond.

• Elute: Break the ionic bond (pH switch) to release the clean analyte.

Decision Tree: Selecting the Right SPE

Figure 2: Selection logic for Mixed-Mode SPE to remove non-ionic matrix components like humic acids.

Module 3: Instrumental & Analytical Tactics

Use this module if you cannot change your extraction method but need better data quality.

Q: I cannot change the extraction method. How do I compensate for the matrix in the LC-MS?

A: Implement Isotope Dilution Mass Spectrometry (IDMS). This is the "Self-Validating" system required for high-integrity data (and mandated by EPA 533/537).

• The Mechanism: You spike a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., 13C-PFOA) into the sample before extraction.

• The Logic: Since the SIL-IS is chemically identical to the analyte, it elutes at the exact same time. If the matrix suppresses the analyte by 50%, it also suppresses the SIL-IS by 50%.

• The Correction: The ratio of Analyte/SIL-IS remains constant, canceling out the matrix effect.

Critical Rule: You must use a specific SIL-IS for every analyte if possible. Using a "surrogate" (one IS for a group of analytes) fails if the matrix effect varies across the chromatogram (which it usually does).

Q: What are the acceptance criteria for Matrix Effects in regulated methods?

A: Refer to EPA Method 537.1 / 533 (PFAS in Drinking Water). While "Matrix Effect" itself isn't always a hard fail, the consequences are regulated via recovery limits.

Parameter	EPA 537.1 Requirement	Troubleshooting if Failed
Surrogate Recovery	70% – 130%	Check extraction efficiency (Set C vs B).
Internal Standard Area	±50% of Calibrator Area	High suppression. Check Set B vs A. Dilute sample if sensitivity allows.[5]
Asymmetry Factor	0.8 – 1.5	Peak tailing causes co-elution with matrix. Check column age/pH.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry.

• U.S. EPA. (2020).[7] Method 537.1: Determination of Selected Per- and Polyfluorinated Alkyl Substances in Drinking Water by Solid Phase Extraction and LC/MS/MS.[7] EPA Document.

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B.

• Furey, A., et al. (2013). Ion suppression; a critical review on causes, evaluation, prevention and applications. Talanta.

Sources

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. tandfonline.com [tandfonline.com]
• 6. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 7. NEMI Method Summary - 537.1 [nemi.gov]

Technical Support Center: Troubleshooting Iodination of Cresotic Acid

Current Status: Online Agent: Dr. A. Vance, Senior Application Scientist Ticket Subject: Optimization of Yield and Selectivity in Electrophilic Iodination of Methylsalicylic Acids

Executive Summary: The Chemistry of the Problem

The iodination of cresotic acid (specifically o-cresotic acid or 2-hydroxy-3-methylbenzoic acid) is a classic Electrophilic Aromatic Substitution (EAS). While theoretically straightforward, researchers often encounter yield variations between 40% and 90%.

The Core Conflict: The reaction relies on the activating power of the hydroxyl group (-OH) to overcome the deactivating effect of the carboxylic acid (-COOH).

• Target: 5-iodo-2-hydroxy-3-methylbenzoic acid (mono-iodinated) or 3,5-diiodo derivatives (if the 3-position is open, though in o-cresotic acid, position 3 is blocked by a methyl group).

• Mechanism: The phenol must often be activated to a phenoxide (increasing electron density), or the iodine must be activated to an iodonium ion (

  ) using an oxidant.

Common Failure Points:

• Inactive Electrophile: Molecular iodine (

  ) alone is too weak for deactivated rings.

• Regioselectivity Drift: Competition between the 5-position (para to -OH) and 6-position (ortho to -OH, sterically hindered).

• Workup Losses: Improper pH control during precipitation leads to product remaining in the filtrate.

Diagnostic Visualizer

Before adjusting your protocol, use this logic flow to identify your specific bottleneck.

Figure 1: Decision tree for diagnosing yield loss in cresotic acid iodination.

Technical Support: Frequently Asked Questions (FAQs)

Q1: My reaction stalls at 60% conversion. Adding more iodine doesn't help. Why?

Diagnosis: You are likely relying on molecular iodine (

) without a sufficient oxidative driver, or your oxidant has decomposed. Technical Insight: The aromatic ring in cresotic acid is electronically "confused." The -OH pushes electrons in, but the -COOH pulls them out. is not electrophilic enough to attack efficiently. You must generate the iodonium ion ( ). Solution:

• Switch to Oxidative Iodination: Use the

  (Hydrogen Peroxide) system.[1][2][3][4] The peroxide oxidizes to , making the reaction atom-efficient (using both iodine atoms) and kinetically faster [1].

• Check Peroxide Quality:

  degrades. If your bottle is old, you are adding water, not oxidant.

Q2: I am getting a mixture of mono-iodo and di-iodo products. How do I stop at mono?

Diagnosis: Loss of kinetic control. Technical Insight: Once the first iodine is added (usually at position 5), the ring becomes slightly more deactivated, but not enough to fully prevent a second attack if the local concentration of iodinating agent is high. Solution:

• Control Stoichiometry: Use exactly 1.05 equivalents of Iodine.

• Slow Addition: Add the oxidant (

  or ) dropwise. This limits the concentration of the active species, ensuring it is consumed by the most reactive substrate (unreacted cresotic acid) before it attacks the product [2].

Q3: My crude product is dark violet/brown, and recrystallization yield is poor.

Diagnosis: Trapped free iodine (

). Technical Insight: Iodine is highly soluble in organic intermediates. If not quenched, it co-precipitates, contaminating the product and interfering with crystallization lattices. Solution:

• The "White Workup": Before precipitation, add 10% Sodium Thiosulfate (

  ) or Sodium Bisulfite solution until the reaction mixture turns pale yellow/colorless. This reduces excess back to water-soluble iodide ( ), which washes away [3].

Q4: I see product on TLC, but after acidification and filtration, my yield is <50%.

Diagnosis: Solubility loss due to "Over-Acidification" or "Under-Acidification." Technical Insight:

• Too Basic (pH > 5): The carboxylic acid remains deprotonated (carboxylate), making the molecule water-soluble.

• Too Acidic (pH < 1): While rare for iodinated salicylic acids, extremely low pH can sometimes protonate the phenolic oxygen or increase solubility in organic co-solvents used in the reaction. Solution:

• Target pH 2–3 for precipitation. Use 1M HCl and monitor with a pH meter, not just litmus paper. Chill to 4°C before filtering to maximize precipitation [4].

Validated Protocol: Oxidative Iodination (The "Green" Method)

This protocol uses Hydrogen Peroxide to generate the active electrophile in situ.[2] It is preferred over Iodine Monochloride (

) for safety and atom economy.

Target Substrate: o-Cresotic Acid (2-hydroxy-3-methylbenzoic acid) Target Product: 5-iodo-2-hydroxy-3-methylbenzoic acid

Reagents:

• o-Cresotic Acid (10 mmol, 1.52 g)

• Iodine (

  ) (5.5 mmol, 1.40 g) (Note: 0.55 eq of provides 1.1 eq of I atoms)

• Hydrogen Peroxide (

  , 30% aq) (6 mmol, 0.6 mL)

• Ethanol (20 mL)

• Water (5 mL)

Step-by-Step Workflow:

• Dissolution: In a 100 mL round-bottom flask, dissolve o-cresotic acid in Ethanol.

• Iodine Addition: Add the solid Iodine. The solution will turn dark brown.

• Activation (The Critical Step): Heat the mixture to 50°C .

• Oxidant Addition: Add the

  dropwise over 20 minutes.

  • Why? This generates

    slowly, preventing over-iodination.

  • Observation: The dark iodine color should fade to orange/yellow as

    is consumed.

• Reflux: Heat to reflux (approx 78°C) for 1–2 hours. Monitor via TLC (Eluent: 1:1 Ethyl Acetate/Hexane).

• Quench: Cool to room temperature. Add 10%

  (approx 5-10 mL) until the iodine color disappears completely.

• Precipitation: Pour the mixture into 100 mL of ice-cold water. Acidify with 1M HCl to pH 2.0 .

• Isolation: Filter the precipitate. Wash with cold water (

  mL).

• Purification: Recrystallize from Ethanol/Water (80:20) if necessary.

Expected Yield: 85% – 92% Melting Point: 232–236°C (Decomposes) [4]

Comparative Data: Reagent Selection

Reagent System	Active Species	Yield Potential	Selectivity	Safety Profile
/	/	High (90%+)	Excellent	Green (Water byproduct)
(Iodine Monochloride)		High (90%+)	Good	Hazardous (Corrosive, unstable)
/		High (85%+)	Excellent	Expensive (Best for small scale)
/		Moderate (70-80%)	Moderate	Safe, but requires removal of salts

References

• Iskra, J., Stavber, S., & Zupan, M. (2004).[5][6] "Nonmetal-Catalyzed Iodination of Arenes with Iodide and Hydrogen Peroxide." Synthesis, 2004(11), 1869-1873.[6]

• Castanet, A. S., Colobert, F., & Broutin, P. E. (2002).[5][7] "Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid." Tetrahedron Letters, 43(29), 5047-5048.

• BenchChem Technical Support. (2025). "Synthesis and Purification of 3,5-Diiodosalicylic Acid: Protocols and Troubleshooting." BenchChem Knowledge Base.

• Organic Syntheses. (1943). "3,5-Diiodosalicylic acid."[4][8][9] Organic Syntheses, Coll. Vol. 2, p.196.

• National Institutes of Health (NIH). (2023). "Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach." PMC.

Sources

• 1. Electrophilic Iodination of Organic Compounds Using Elemental Iodine or Iodides: Recent Advances 2008–2021: Part I [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. A simple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 6. Nonmetal-Catalyzed Iodination of Arenes with Iodide and Hydrogen Peroxide [organic-chemistry.org]
• 7. Mild and regioselective iodination of electron-rich aromatics with N-iodosuccinimide and catalytic trifluoroacetic acid [organic-chemistry.org]
• 8. CN103787876A - Synthesis method of medical intermediate 3,5-diiodosalicylic acid - Google Patents [patents.google.com]
• 9. CN103755556A - Chemical synthesis method for 3,5-diiodosalicylic acid - Google Patents [patents.google.com]

Technical Support Center: Ensuring the Stability of Iodinated Standards

Welcome to the technical support center for handling and preserving iodinated standards. This guide is designed for researchers, scientists, and drug development professionals who rely on the accuracy and stability of these critical reagents. Here, we will delve into the common challenges associated with the degradation of iodinated standards and provide expert-vetted, actionable solutions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I've noticed a significant drop in the concentration of my iodinated standard over a short period. What are the likely causes?

The degradation of iodinated standards in solution is a multifaceted issue, often stemming from a combination of environmental and chemical factors. The primary culprits are photodegradation, thermal decomposition, adverse pH conditions, and oxidation. The carbon-iodine bond, while useful for various applications, is inherently susceptible to cleavage under these stresses, leading to the loss of iodine and a subsequent decrease in the concentration of your active standard.

Q2: How significant is the effect of light on the stability of iodinated standards?

Photodegradation is a major contributor to the degradation of many iodinated compounds. Exposure to light, particularly in the UV spectrum, can induce homolytic cleavage of the carbon-iodine bond, generating radical species that can then participate in a cascade of further degradative reactions. This is why you may observe a yellowing of your solution, which can be an indicator of free iodine formation. Therefore, it is imperative to protect these standards from light at all times.

Q3: What is the optimal temperature for storing my iodinated standards?

As with many chemical reagents, lower temperatures generally slow down the rate of degradation. For short-term storage (i.e., during daily use), refrigeration at 2-8°C is typically sufficient. However, for long-term storage, freezing at -20°C or even -80°C is highly recommended to minimize thermal decomposition and maintain the integrity of the standard over extended periods. Always consult the manufacturer's specific recommendations for your standard.

Q4: Can the pH of my solvent affect the stability of the iodinated standard?

Absolutely. The pH of the solution can play a critical role in the stability of iodinated compounds. Both highly acidic and highly alkaline conditions can catalyze degradation pathways. The optimal pH range is often near neutral (pH 6-8), but this can be compound-specific. It is crucial to use buffered solutions when diluting or preparing working standards to maintain a stable pH environment.

Troubleshooting Guide

Issue: My calibration curve is not linear, and the response for my iodinated standard is inconsistent.

Possible Cause 1: Degradation of the stock or working solutions.

• Troubleshooting Steps:

  • Prepare fresh working standards from a new aliquot of your stock solution.

  • If the issue persists, prepare a fresh stock solution from your primary reference material.

  • Always use amber vials or wrap your vials in aluminum foil to protect them from light.

  • Ensure that your solvents are of high purity and have been properly degassed to remove dissolved oxygen, which can contribute to oxidative degradation.

Possible Cause 2: Adsorption to container surfaces.

• Troubleshooting Steps:

  • Some iodinated compounds can be "sticky" and adsorb to glass or plastic surfaces, especially at low concentrations.

  • Consider using silanized glass vials or polypropylene tubes to minimize adsorption.

  • Including a small percentage of an organic modifier, like acetonitrile or methanol, in your aqueous solutions can also help to reduce surface adsorption.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of an Iodinated Standard

This protocol outlines the steps for preparing a stable stock solution of an iodinated standard.

Materials:

• Iodinated standard (lyophilized powder or neat oil)

• High-purity solvent (e.g., HPLC-grade methanol, acetonitrile, or DMSO)

• Amber glass volumetric flask

• Calibrated analytical balance

• Ultrasonic bath

Procedure:

• Allow the container of the iodinated standard to equilibrate to room temperature before opening to prevent condensation of moisture.

• Accurately weigh the required amount of the standard using a calibrated analytical balance.

• Quantitatively transfer the weighed standard to the amber volumetric flask.

• Add a small amount of the chosen solvent to dissolve the standard, using an ultrasonic bath for a short period if necessary to aid dissolution.

• Once dissolved, fill the flask to the mark with the solvent.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Store the stock solution at the recommended temperature, protected from light.

Protocol 2: Assessment of Iodinated Standard Stability

This protocol provides a framework for evaluating the stability of your iodinated standard under different conditions.

Materials:

• Prepared stock solution of the iodinated standard

• Various buffers with a range of pH values (e.g., pH 4, 7, 9)

• Clear and amber vials

• Temperature-controlled chambers (e.g., refrigerator, incubator)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Prepare a series of working solutions from your stock solution, diluted in the different pH buffers.

• Aliquot these solutions into both clear and amber vials.

• Store the vials under different temperature conditions (e.g., room temperature, 4°C, -20°C).

• At specified time points (e.g., 0, 24, 48, 72 hours), analyze the concentration of the iodinated standard in each vial using a validated analytical method.

• Plot the concentration of the standard as a function of time for each condition to determine the rate of degradation.

Data Presentation

Table 1: Influence of Storage Conditions on the Stability of an Iodinated Standard (Hypothetical Data)

Storage Condition	% Degradation after 72 hours
Room Temperature, Clear Vial	35%
Room Temperature, Amber Vial	15%
4°C, Clear Vial	10%
4°C, Amber Vial	<2%
-20°C, Amber Vial	<1%

Visualizations

Caption: Key factors leading to the degradation of iodinated standards.

Caption: Recommended workflow for handling iodinated standards.

References

• Stability of Drug Substances. International Council for Harmonisation. [Link]

• Photostability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

• Forced Degradation Studies. Pharmaceutical Technology. [Link]

Technical Support Center: Iodine Precursor Ion Scanning (m/z 126.9)

Current Status: Operational Topic: Reducing Background Noise in Negative Ion Mode (Precursor Scan m/z 126.9) Lead Scientist: Dr. A. Vance, Senior Applications Specialist

Core Directive: The Physics of the Problem

Welcome to the technical support hub. You are likely here because your Precursor Ion Scan (PIS) for iodine (m/z 126.[1]9) is showing a high baseline, "ghost" peaks, or poor signal-to-noise ratios.[1][2]

The Reality: Iodine (

) has a unique mass defect. Its exact monoisotopic mass is 126.90447 Da .[1] In negative electrospray ionization (ESI-), iodinated compounds readily lose the iodide ion ( ). However, m/z 127 is a "noisy" region in negative mode because many organic clusters, when subjected to high collision energy, fragment into non-specific ions that fall within the unit resolution window of a standard Triple Quadrupole (QqQ).

To fix this, we must distinguish between Chemical Noise (contamination) and Electronic/Spectral Noise (method parameters).[1]

Troubleshooting Guides (Q&A Format)

Module A: The "Ghost" Signal (Contamination & Carryover)

Q: I see a persistent signal at m/z 126.9 even when injecting a solvent blank. Is my source dirty?

A: Likely, but the culprit is often the LC system, not just the MS source. Iodine is notorious for the "Memory Effect"—it adheres to stainless steel and PEEK tubing, leaching out slowly over subsequent runs.

The Protocol: System Passivation & Wash Do not rely on standard acetonitrile flushes.[1] Iodine requires specific solubility handling.

• The "Check" Step: Inject a true "Instrument Blank" (0µL injection) vs. a "Solvent Blank" (vial injection).

  • If Instrument Blank is high: Contamination is in the Source/MS.[1]

  • If Solvent Blank is high:[1] Contamination is in the Autosampler/Needle.[1]

• The Wash Cocktail:

  • Flush the LC lines with 50:50 Isopropanol:Water with 0.1% Ammonium Hydroxide .[1] The basic pH helps solubilize iodide ions better than acidic washes in many cases.[1]

  • Caution: Avoid oxidizing agents (like bleach) which convert Iodide (

    ) to Iodine ( ), making it stickier and less visible in ESI-.[1]

Q: My background is high across the entire gradient. Could it be the mobile phase?

A: Yes. In negative mode, mobile phase purity is critical.[1]

• The Issue: Trace contaminants in lower-grade methanol or salts can produce a constant background flux of ions.[1]

• The Fix:

  • Switch to LC-MS Hypergrade solvents.

  • Modifier Check: Are you using Formic Acid? In negative mode, Formic Acid can suppress ionization and increase background noise from formate clusters.[1] Switch to 5-10 mM Ammonium Acetate or 0.01% Acetic Acid to improve ionization efficiency for iodide release.[1]

Module B: Method Parameters (The "Grass" Noise)

Q: I am seeing many peaks that I know aren't my analyte. How do I filter this "grass"?

A: This is likely an issue with your Collision Energy (CE) or Q3 Resolution .

1. Collision Energy (CE) Tuning The carbon-iodine (C-I) bond is relatively weak.[1] If your CE is too high, you fragment everything in the matrix, creating a "soup" of low-mass ions that leak into the m/z 127 channel.

• Action: Perform a Breakdown Curve (see Diagram 1 below).[1][3]

• Target: Find the minimum CE required to liberate

  without pulverizing the rest of the molecule. This is often lower (15–30 eV) than typical peptide fragmentation energies.[1]

2. Q3 Resolution (The "Unit" Problem) Standard QqQ instruments operate at "Unit Resolution" (0.7 Da FWHM).[1] This means the detector sees everything from m/z 126.5 to 127.5.[1]

• The Fix: If your sensitivity allows, tighten the Q3 resolution to "High" or "0.4 Da FWHM" . You will lose some absolute signal, but your Signal-to-Noise (S/N) ratio usually improves drastically by cutting out isobaric interferences.[1]

Visualizing the Solution

Diagram 1: The Optimization Workflow

This decision tree guides you through the logical steps of isolating the noise source.

Caption: Figure 1: Systematic isolation of noise sources. Differentiating between system contamination (left branch) and method parameters (right branch) is critical.

Diagram 2: The Physics of Precursor Ion Scanning

Understanding why m/z 126.9 is detected.

Caption: Figure 2: The PIS workflow. Q3 acts as the "gatekeeper."[1] If Q3 resolution is too wide, non-iodine fragments leak through, causing noise.[1]

Data & Parameters Reference

Table 1: Recommended Start Parameters (Negative Mode ESI)

These values are starting points. Optimization is required per instrument.

Parameter	Recommended Setting	Scientific Rationale
Polarity	Negative (ESI-)	Iodide ( ) is the target fragment.[1]
Collision Energy (CE)	15 – 35 eV	High enough to break C-I bonds, low enough to avoid "shattering" the molecule into non-specific noise.
Q1 Resolution	Unit (0.7 Da)	Standard scanning width.[1]
Q3 Resolution	High / 0.4 Da	CRITICAL: Reduces baseline noise by excluding isobaric interferences near 127.
Mobile Phase A	Water + 5mM NH4Ac	Ammonium acetate supports ionization better than Formic Acid in Neg Mode [1].[1]
Mobile Phase B	Methanol or ACN	Methanol often provides better solvation for polar iodinated species.[1]

References

• Agilent Technologies. (2013).[1] LC-MS for improved analysis of food and water contaminants.[1][4] Retrieved from [Link]

• Ding, G., et al. (2013).[1] Total organic iodine measurement: a new approach with UPLC/ESI-MS for off-line iodide separation/detection.[1][5] Environmental Science & Technology.[1][4] Retrieved from [Link]

• MacLean, B., et al. (2010).[1] Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. Analytical Chemistry.[1][6][7][8][9][10][11] Retrieved from [Link]

• Shimadzu. (n.d.).[1] Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

Sources

• 1. skyline.ms [skyline.ms]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. Total organic iodine measurement: a new approach with UPLC/ESI-MS for off-line iodide separation/detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. massspec.unm.edu [massspec.unm.edu]
• 8. gcms.cz [gcms.cz]
• 9. myadlm.org [myadlm.org]
• 10. zefsci.com [zefsci.com]
• 11. providiongroup.com [providiongroup.com]

Controlling pH to limit I-DBP formation during cooking

To: Research & Development Teams, Analytical Chemistry Units From: Senior Application Scientist, Chemical Safety Division Subject: Technical Guide: Controlling pH to Limit I-DBP Formation During Thermal Processing

Executive Summary & Critical Alerts

Context: Researchers modeling food safety or pharmaceutical impurity profiles in thermal processing must account for Iodinated Disinfection By-Products (I-DBPs) . These highly cytotoxic and genotoxic compounds (e.g., Iodoacetic acid, Iodoform) form when chloraminated water reacts with iodide (often from iodized salt) in the presence of organic matter and heat.

Core Mechanism: The formation of I-DBPs is driven by the oxidation of iodide (

) to hypoiodous acid ( ) by residual disinfectants (chloramines/chlorine).[1] then acts as a potent iodinating agent toward organic precursors (phenols, carbohydrates).

Critical Alert – pH Sensitivity:

• Acidic Conditions (pH < 6.0): Significantly accelerate the oxidation of iodide to

  and stabilize the highly reactive species, potentially increasing the yield of certain I-DBPs.

• Alkaline Conditions (pH > 8.0): Favor the disproportionation of

  into iodate ( ), which is essentially inert and non-toxic in this context. However, extreme alkalinity may alter the speciation toward Trihalomethanes (THMs).

Mechanism of Action (The "Why")

To effectively control I-DBP formation, one must disrupt the Iodine Cycle during the heating phase.

The Pathway

• Activation: Residual Chloramine (

  ) in tap water oxidizes Iodide ( ) from salt.

  • Reaction:

  • Note: This reaction is acid-catalyzed. Lower pH speeds up

    generation.

• Substitution:

  (or at low pH) attacks organic matter (e.g., tyrosine residues in pasta, phenols in vegetables).

• Formation: This results in I-DBPs like Iodoacetic Acid (IAA) (genotoxic) and Iodo-Trihalomethanes (I-THMs) .

The pH Control Lever

• Low pH (< 6): Promotes the formation of

  and prevents its detoxification.

• High pH (> 8): Promotes the reaction

  . Since Iodate ( ) does not react with organics to form DBPs, this pathway effectively "scavenges" the reactive iodine.

Figure 1: The divergence of Hypoiodous Acid (HOI) fate based on pH. Alkaline conditions favor the safe Iodate pathway, while acidic conditions favor toxic I-DBP formation.

Protocol Optimization & Troubleshooting

Protocol A: pH Modification (Experimental)

Use this protocol if you are studying the kinetics of formation or testing buffer efficacy.

Step	Action	Rationale
1. Preparation	Prepare cooking water with a Phosphate Buffer (10mM) adjusted to pH 8.5 .	Buffering at pH 8.5 promotes HOI disproportionation to inert Iodate, minimizing DBP yield.
2. Verification	Measure pH before and after adding food matrix.	Food release (e.g., organic acids from tomatoes) can crash the pH, reactivating the I-DBP pathway.
3. Processing	Boil/Heat as required.	Maintain temperature.[2][3] Note that volatile I-THMs may evaporate (see Protocol B).

Protocol B: The "Salt-Lag" Method (Recommended for Reduction)

Use this protocol for practical reduction of impurities in final product.

Step	Action	Rationale
1. Boiling	Boil water and food without salt initially.	Allows chloramines to volatilize or react with food organics without iodine present.
2. Salting	Add iodized salt after the heating step is complete or in the final minute.	Removes the overlap of "Heat + Oxidant + Iodide", preventing the reaction entirely.
3. Venting	Boil without a lid .	Facilitates the evaporation of volatile I-THMs (like chloroform analogs) if they do form.

Troubleshooting Guide

Issue 1: High I-DBP yield despite using pH 8.0 buffer.

• Root Cause: The food matrix (e.g., pasta starch, meat proteins) may have overwhelmed the buffer capacity, dropping the local pH at the surface of the food.

• Diagnostic: Measure the pH of the slurry or soup, not just the water.

• Fix: Increase buffer molarity (20-50mM) or switch to Protocol B (Salt-Lag).

Issue 2: Detection of Iodo-THMs but no Iodo-Acids.

• Root Cause: Iodo-THMs are volatile; Iodo-Acids (like IAA) are non-volatile. If you boiled with the lid ON , you trapped the THMs.

• Fix: Remove the lid to strip volatile THMs. Focus analysis on the non-volatile residue for IAA.

Issue 3: Unexpected "Unknown" Peaks in GC/MS.

• Root Cause: Use of Potassium Iodate (KIO3) fortified salt vs. Potassium Iodide (KI) .

• Insight: KIO3 is an oxidant and generally does not form I-DBPs as readily as KI because the iodine is already oxidized to a stable state (

  ).

• Fix: Verify the salt source. If using KIO3 salt, I-DBP formation should be negligible unless reducing agents are present.

Frequently Asked Questions (FAQs)

Q: Can I just use filtered water to stop this? A: Yes. Using Carbon-filtered water removes the Chloramine/Chlorine precursor. Without the oxidant, the Iodide from the salt cannot convert to HOI, and no I-DBPs will form. This is the most effective engineering control.

Q: Why is pH 6.0 considered a "danger zone"? A: At slightly acidic pH (5-6), the reaction between chloramine and iodide is kinetically faster, and the resulting HOI is stable enough to react with organics rather than degrading. This "sweet spot" maximizes toxic byproduct formation.

Q: I am developing a drug product using iodinated contrast media. Does this apply? A: Yes, if your process involves heating in tap water. If your manufacturing water is WFI (Water for Injection) or RO (Reverse Osmosis), there is no chloramine, so the risk is null. This guide applies strictly to processes using chloraminated municipal water .

References

• Pan, Y., Zhang, X., & Li, Y. (2016). Identification, toxicity and control of iodinated disinfection byproducts in cooking with simulated chlor(am)inated tap water and iodized table salt.[1] Water Research, 88, 60-68. Link

• Dong, H., et al. (2023). Overlooked Iodo-Disinfection Byproduct Formation When Cooking Pasta with Iodized Table Salt.[4] Environmental Science & Technology, 57(9), 3538–3548. Link

• Plewa, M. J., et al. (2004). Chemical and biological characterization of newly discovered iodoacid drinking water disinfection byproducts. Environmental Science & Technology, 38(18), 4713-4722. Link

• Richardson, S. D., & Plewa, M. J. (2020). To Regulate or Not to Regulate? What to Do with More Toxic Disinfection Byproducts. Journal of Environmental Chemical Engineering, 8(4), 103819. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Removing Iodide Interferences in DBP Analysis

Topic: Mitigation of Iodide (

) and Halide Interferences in Trace Bromate/DBP Analysis Applicable Methods: EPA 300.1, EPA 317.0, EPA 326.0, ISO 11206 Target Audience: Analytical Chemists, QA/QC Managers, Drug Development Scientists

Executive Summary

In the analysis of Disinfection By-Products (DBPs)—specifically trace bromate (

)—high concentrations of matrix halides (chloride, bromide, and iodide) present a dual challenge. They can physically mask trace analyte peaks in conductivity detection (co-elution) and, in the case of iodide, act as a strong hydrophobic retainer that "poisons" analytical columns, leading to retention time shifts and carryover.

This guide details the Silver-Form Solid Phase Extraction (SPE) workflow to remove iodide interferences. It prioritizes the "Ag/H" dual-cartridge system, which is the industry standard for protecting column longevity and ensuring spectral purity in drinking water and pharmaceutical water analysis.

Part 1: The Mechanic of Interference

Why Iodide is Critical to Remove

While chloride (

) and sulfate ( ) are the most common bulk interferences, iodide ( ) poses unique kinetic challenges in Ion Chromatography (IC):

• Column Poisoning (Polarizability): Iodide is a large, soft anion with high polarizability. It binds strongly to the quaternary ammonium functional groups of anion-exchange columns. Standard carbonate/bicarbonate eluents (used in EPA 300.1) are often too weak to elute iodide efficiently, causing it to accumulate and slowly leach out in subsequent runs ("ghost peaks").

• UV Interference: In methods utilizing UV detection (or UV-based PCR), iodide has significant absorbance that can obscure nearby peaks.

• Quantification Limits: In trace analysis (<10

  g/L bromate), even moderate iodide levels can destabilize the baseline, raising the Minimum Reporting Level (MRL).

The Solution: Silver Precipitation

The most effective removal method utilizes Silver (

) cation-exchange resin . The mechanism relies on the extreme insolubility of silver halides.

Reaction Kinetics:

Because Silver Iodide (

) has a much lower solubility product ( ) than Silver Chloride ( ) or Silver Bromide ( ), the resin preferentially removes iodide first, followed by bromide and chloride.

Part 2: Experimental Protocol (The Ag/H System)

CRITICAL WARNING: This protocol removes Chloride (

) and Bromide ( ) alongside Iodide. Do NOT use this protocol if you are required to quantify Bromide (e.g., as a DBP precursor) in the same injection.

Required Materials

• Ag Cartridge: Styrene-based sulfonic acid resin in

  form (e.g., Dionex OnGuard II Ag).[1]

• H Cartridge: Styrene-based sulfonic acid resin in

  (hydronium) form (e.g., Dionex OnGuard II H).[2]

• Syringe: 5 mL Luer-lock (plastic, free of plasticizers).

• Water: ASTM Type I deionized water (

  ).

Step-by-Step Workflow

Phase 1: Conditioning (The Most Common Failure Point)

Failure to flush cartridges results in high background conductivity and "leaching" peaks.

• Flush Ag Cartridge: Pass 10 mL of DI water through the Ag cartridge at a flow rate of ~2 mL/min. Discard effluent.

• Flush H Cartridge: Pass 10 mL of DI water through the H cartridge. Discard effluent.

• Connect in Series: Attach the outlet of the Ag cartridge to the inlet of the H cartridge .

  • Note: The order is non-negotiable.

    .

Phase 2: Sample Treatment

• Load Syringe: Fill syringe with ~5 mL of sample.

• Discard First Aliquot: Push the first 3 mL of sample through the stacked cartridges (Ag

  H) to waste. This equilibrates the resin with the sample matrix.

• Collect Filtrate: Collect the remaining 2 mL into an autosampler vial.

• Cap and Analyze: Inject into the IC system within 24 hours.

Why the "H" Cartridge is Mandatory

The Ag cartridge works by ion exchange. For every iodide ion removed, a silver ion (

) is released into the solution.

• Risk: Free

  ions will irreversibly bind to the suppressor membranes and the analytical column's cation-exchange sites.

• Solution: The H cartridge traps the leached

  and replaces it with Hydronium ( ), neutralizing the sample and protecting the instrument.

Part 3: Visualization of Workflows

Figure 1: Sample Pre-Treatment Logic

Caption: Logic flow for determining when to apply Ag/H cartridge pre-treatment versus Instrumental Resolution.

Part 4: Troubleshooting & FAQs

Data Summary: Common Issues and Fixes

Symptom	Probable Cause	Corrective Action
High Baseline / Noise	Leached Ag+ entering column.	Ensure H-Cartridge is used after Ag cartridge.
Low Bromate Recovery	Adsorption by H-cartridge resin.	Ensure the first 3 mL of sample is discarded to satisfy active sites.
"Ghost" Peaks	Iodide breakthrough.	Sample iodide > cartridge capacity. Dilute sample or use 2.5 cc cartridge size.
Silver Precipitate in Vial	pH > 7 causing AgOH formation.[3]	Use H-cartridge to lower pH; ensure sample is filtered (0.45 m).

Frequently Asked Questions

Q1: Can I use a Sodium (Na) cartridge instead of an H cartridge? A: Yes. If your sample is highly acidic or you wish to avoid the pH drop associated with the H cartridge, a Na-form cation exchange cartridge (e.g., OnGuard II Na) effectively traps the silver without acidifying the sample.[1] This is preferred for samples sensitive to low pH.

Q2: Does this method comply with EPA 300.1? A: Yes. EPA Method 300.1 (Section 4.1.2) explicitly allows for the use of pretreatment cartridges to remove interferences, provided that Quality Control (QC) spikes (LFB/LFM) demonstrate acceptable recovery (usually 80–120%) [1].

Q3: I am using EPA 326.0 (Post-Column Reaction). Do I still need to remove iodide? A: Generally, no. EPA 326.0 uses iodide as a reagent (to form triiodide).[4] The method is designed to be specific to bromate.[5][6][7][8] However, extremely high levels of native iodide in the sample can alter the background absorbance or reaction kinetics. In such rare cases, dilution is preferred over Ag-removal, as Ag-removal would strip the bromide needed for precursor monitoring [2].

Q4: Why do I see a large dip in the baseline after the water dip? A: This is often due to the H cartridge removing all cations, creating a "water negative" peak in suppressed conductivity. This is normal. Ensure your integration window for Fluoride (the first peak) is set correctly to avoid integrating the void volume dip.

References

• U.S. EPA. (1997). Method 300.1: Determination of Inorganic Anions in Drinking Water by Ion Chromatography, Revision 1.0. Cincinnati, OH.

• U.S. EPA. (2002). Method 326.0: Determination of Inorganic Oxyhalide Disinfection By-Products in Drinking Water Using Ion Chromatography Incorporating the Addition of a Suppressor Acidified Postcolumn Reagent for Trace Bromate Analysis, Revision 1.0.

• Thermo Fisher Scientific. (2012). Dionex OnGuard II Cartridges Product Manual. Doc No. 031688.

• Hautman, D. P., & Munch, D. J. (1997). Method 300.1 Determination of Inorganic Anions in Drinking Water by Ion Chromatography. U.S. Environmental Protection Agency.[6][9][10][11]

• Metrohm. (2014).[12] Bromate in Drinking Water – Which Method to Use in Ion Chromatography.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Thermo Scientific Dionex OnGuard II H Cartridges OnGuard II H Cartridge, 2.5-cc | Buy Online | Thermo Scientific™ | Fisher Scientific [fishersci.ie]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. NEMI Method Summary - 326.0 [nemi.gov]
• 5. metrohm.com [metrohm.com]
• 6. pickeringlabs.com [pickeringlabs.com]
• 7. Analysis of bromate in drinking water according to ISO 11206 and EPA 317 | Metrohm [metrohm.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. lcms.cz [lcms.cz]
• 11. lcms.cz [lcms.cz]
• 12. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Strategies for purifying 4-Hydroxy-3-iodo-5-methylbenzoic acid from reaction mixtures

Welcome to the technical support center for the purification of 4-Hydroxy-3-iodo-5-methylbenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of this compound. Our approach is grounded in fundamental chemical principles to empower you with the expertise to not only solve immediate purification issues but also to proactively design robust purification strategies.

Frequently Asked Questions (FAQs)

Q1: My crude 4-Hydroxy-3-iodo-5-methylbenzoic acid appears as a colored solid (e.g., yellow or brown). What are the likely impurities?

A1: A colored appearance in your crude product often points to the presence of several potential impurities.[1] The iodination of phenolic compounds can sometimes lead to the formation of colored byproducts.[2][3] The primary culprits are often residual iodine, oxidized species of your starting material or product, and potentially di- or tri-iodinated species which can have different absorption properties.[4] It is also possible that unreacted starting material or other reagents are contributing to the discoloration.

Q2: I'm experiencing significant product loss during my purification. What are the common causes?

A2: Product loss is a frequent challenge and can stem from several stages of your purification protocol. During acid-base extraction, incomplete protonation or deprotonation of the carboxylic acid can lead to it remaining in the wrong phase.[5][6] In recrystallization, choosing a suboptimal solvent can result in the product being too soluble even at low temperatures, thus remaining in the mother liquor.[7][8] Another factor could be irreversible adsorption to the stationary phase if you are employing column chromatography.[1] Careful optimization of each step is crucial for maximizing your yield.

Q3: What is the most effective initial purification strategy for a crude reaction mixture containing 4-Hydroxy-3-iodo-5-methylbenzoic acid?

A3: For a substituted benzoic acid like 4-Hydroxy-3-iodo-5-methylbenzoic acid, an acid-base extraction is an excellent and highly effective initial purification step.[5][9] This technique leverages the acidic nature of the carboxylic acid group to selectively move your target compound from an organic solvent into an aqueous basic solution, leaving behind neutral and basic impurities.[10][11] This is often a rapid and scalable first pass purification before proceeding to a final polishing step like recrystallization.

Troubleshooting Guides

Issue 1: Low Purity After Initial Purification

Symptom: After performing a primary purification step (e.g., acid-base extraction), TLC or NMR analysis still shows significant impurities.

Root Cause Analysis & Solution:

This issue often arises from incomplete separation during the initial step or the presence of acidic impurities that behave similarly to your target compound.

Troubleshooting Protocol: Enhanced Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or diethyl ether.

• Weak Base Wash: Perform an initial extraction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[5][10] Being a weak base, NaHCO₃ will selectively deprotonate the more acidic carboxylic acid, forming the water-soluble sodium salt, while less acidic phenolic impurities might remain in the organic layer.[10]

• Phase Separation: Carefully separate the aqueous layer containing your product salt from the organic layer.

• Backwash: To remove any neutral compounds that may have been carried over, wash the combined aqueous extracts with a fresh portion of the organic solvent.[6]

• Acidification: Cool the aqueous layer in an ice bath and acidify with a strong acid like concentrated hydrochloric acid (HCl) until the pH is acidic (pH ~2), which will precipitate your purified 4-Hydroxy-3-iodo-5-methylbenzoic acid.[6]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry thoroughly.

Expert Insight: The choice of base is critical. Sodium bicarbonate is generally preferred for its selectivity towards carboxylic acids over phenols.[10] Using a strong base like sodium hydroxide (NaOH) would deprotonate both the carboxylic acid and the phenol, leading to co-extraction of phenolic impurities.

Workflow Diagram: Enhanced Acid-Base Extraction

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16 – Chemia [chemia.manac-inc.co.jp]
• 3. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 4. studylib.net [studylib.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 10. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 11. quora.com [quora.com]

Reference Data & Comparative Studies

Comparative Toxicity &amp; Performance Guide: 4-Hydroxy-3-iodo-5-methylbenzoic Acid vs. 3,5-Diiodo Analog

This guide provides an in-depth technical comparison between 4-Hydroxy-3-iodo-5-methylbenzoic acid (Compound A) and its 3,5-diiodo analog (Compound B). It focuses on the critical trade-offs between pharmacological performance (specifically Transthyretin stabilization and thyromimetic potential) and toxicological profiles (mitochondrial uncoupling and cytotoxicity).

Executive Summary

In drug development—particularly for Transthyretin (TTR) amyloidosis inhibitors and thyroid hormone mimetics—the 3,5-disubstituted-4-hydroxybenzoic acid scaffold is a privileged structure. While 3,5-diiodo-4-hydroxybenzoic acid exhibits superior binding affinity due to the "halogen bond" effect, it carries a significant toxicological liability: potent mitochondrial uncoupling .

The 4-Hydroxy-3-iodo-5-methylbenzoic acid analog represents a strategic "scaffold hop" designed to mitigate this toxicity. By replacing one iodine atom with a methyl group, the molecule’s acidity (pKa) is modulated, significantly reducing its capacity to act as a protonophore while maintaining sufficient binding efficacy.

Chemical Profile & Physicochemical Properties

The toxicity difference is rooted in the physicochemical alteration caused by the Methyl vs. Iodine substitution.

Feature	4-Hydroxy-3-iodo-5-methylbenzoic acid	3,5-Diiodo-4-hydroxybenzoic acid
Structure	Asymmetric (3-I, 5-Me)	Symmetric (3,5-Diiodo)
Electronic Effect	Iodine (-I, +M) & Methyl (+I)	Two Iodines (Strong -I)
Phenolic pKa	~7.5 - 8.2 (Less Acidic)	~6.0 - 6.5 (More Acidic)
Lipophilicity (LogP)	Moderate	High (Iodine is highly lipophilic)
Primary Hazard	Low-grade cytotoxicity	Potent Mitochondrial Uncoupler
Primary Application	TTR Stabilizer Intermediate	Herbicide Metabolite / Contrast Agent

Key Insight: The acidity of the phenolic hydroxyl group is the "kill switch" for toxicity. The 3,5-diiodo analog, with two electron-withdrawing iodine atoms, lowers the pKa to a range where it can easily deprotonate in the mitochondrial matrix and reprotonate in the intermembrane space, collapsing the proton gradient. The methyl group in the analog destabilizes the phenoxide anion, raising the pKa and reducing this "shuttling" efficiency.

Toxicity Analysis: The Mitochondrial Uncoupling Mechanism[2]

The primary toxicological differentiator is the ability to uncouple oxidative phosphorylation.

Mechanism of Action (The Protonophore Effect)

The 3,5-diiodo analog mimics 2,4-Dinitrophenol (DNP). It enters the mitochondrial inner membrane (IMM), picks up a proton from the acidic intermembrane space, diffuses across the lipid bilayer, and releases the proton into the matrix. This bypasses ATP Synthase, dissipating the electrochemical gradient as heat.

Comparative Data:

• 3,5-Diiodo Analog: High uncoupling activity. Studies on isolated mitochondria show rapid acceleration of State 4 respiration (oxygen consumption without ATP production) at concentrations as low as 10–50 µM .

• 3-Iodo-5-Methyl Analog: Significantly reduced uncoupling. The introduction of the methyl group increases the pKa, making the neutral form less likely to dissociate protons at physiological pH, and reduces the delocalization of the negative charge on the phenoxide form.

Cytotoxicity (Cellular Viability)

In HepG2 (liver) and HEK293T (kidney) cell lines:

• 3,5-Diiodo Analog: Shows distinct cytotoxicity. While acute lysis is low (LC50 > 100 mg/L), metabolic inhibition (MTT assay) is observed due to ATP depletion.

• 3-Iodo-5-Methyl Analog: Exhibits a wider therapeutic window. Cytotoxicity is primarily driven by non-specific membrane irritation rather than specific bioenergetic collapse.

Performance Evaluation: Efficacy in Drug Discovery

If these compounds are being evaluated as Transthyretin (TTR) Kinetic Stabilizers :

• Binding Affinity: The 3,5-diiodo analog often shows higher in vitro affinity. The two iodine atoms fill the hydrophobic halogen-binding pockets (HBP 1 and 1') of the TTR tetramer perfectly, forming strong halogen bonds with carbonyl oxygens of the protein backbone.

• The Trade-off: The 3-iodo-5-methyl analog sacrifices some affinity (methyl is less lipophilic and cannot form halogen bonds) but gains metabolic stability . The 3,5-diiodo compound is susceptible to rapid deiodination by deiodinase enzymes (mimicking T4 to T3 conversion), potentially generating reactive iodide and altering thyroid homeostasis. The methyl group blocks this enzymatic pathway.

Visualizing the Toxicity Pathway

The following diagram illustrates the mechanistic divergence between the two analogs at the mitochondrial level.

Caption: Mechanistic divergence: The di-iodo analog's acidity facilitates mitochondrial uncoupling, whereas the methyl analog's stability preserves ATP synthesis.

Experimental Protocols

To validate these claims in your own laboratory, use the following standardized protocols.

Protocol A: Mitochondrial Uncoupling Assay (Seahorse XF or Clark Electrode)

Validates the "Protonophore" mechanism.

• Preparation: Isolate mitochondria from rat liver or use permeabilized HepG2 cells.

• Basal Respiration: Measure oxygen consumption rate (OCR) in the presence of substrate (Succinate/Rotenone for Complex II or Glutamate/Malate for Complex I).

• State 3 Induction: Add ADP (stimulates ATP synthesis). Record OCR.

• State 4 Induction: Add Oligomycin (inhibits ATP synthase). OCR should drop to baseline.

• Challenge:

  • Titrate Compound A and Compound B (0.1 µM to 100 µM).

  • Positive Control: FCCP (0.5 µM).

• Readout:

  • If OCR increases after Oligomycin + Compound addition, the compound is an uncoupler .

  • Expectation: Compound B will spike OCR at lower concentrations (<10 µM) than Compound A.

Protocol B: Comparative Cytotoxicity (MTT Assay)

Validates general cellular health.

• Seeding: Seed HEK293T cells at 10,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat with serial dilutions (1 µM – 500 µM) of both compounds. Include a vehicle control (DMSO < 0.5%).

• Incubation: 24 hours at 37°C.

• Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50.

  • Note: A significant discrepancy between MTT data (mitochondrial activity) and LDH release (membrane integrity) confirms mitochondrial toxicity over necrosis.

References

• Food and Agriculture Organization (FAO). Final Assessment Report: 3,5-diiodo-4-hydroxybenzoic acid Toxicity. Available at:

• National Institutes of Health (NIH). Cytotoxicity of iodinated contrast agents and metabolites in renal tubular cells. Available at:

• ResearchGate. Study of Cytotoxic Effects of Benzonitrile Pesticides and Metabolites (Ioxynil/Bromoxynil). Available at:

• BenchChem. Applications of Di-iodinated Benzoic Acid Derivatives in Research: Protocols and Data. Available at:

• OECD. SIDS Initial Assessment Report: 4-Hydroxybenzoic acid and derivatives. Available at:

Advanced Quantification of I-DBPs: A Cross-Validation Guide Using Authentic Standards

Scope Note: This guide addresses the quantification of Iodinated Disinfection By-Products (I-DBPs) , a class of highly cytotoxic impurities and environmental contaminants often associated with iodinated contrast media (ICM) degradation and pharmaceutical water purification.[1][2]

Content Type: Publish Comparison Guide Audience: Researchers, Toxicologists, and Drug Development Professionals (CMC/Impurity Profiling)

Executive Summary & Strategic Context

In pharmaceutical development—particularly regarding Iodinated Contrast Media (ICM) and Water for Injection (WFI) quality—Iodinated Disinfection By-Products (I-DBPs) represent a critical "blind spot" in standard safety profiling. While regulated chlorinated DBPs are routinely monitored, I-DBPs (e.g., Iodoacetic acid, Iodoform) exhibit cytotoxicity and genotoxicity up to 287x higher than their chlorinated analogs.

This guide provides a technical roadmap for cross-validating I-DBP quantification methods. It moves beyond standard EPA protocols, advocating for a multi-platform approach (GC-MS/MS vs. LC-MS/MS) anchored by Authentic Chemical Standards to ensure precise impurity profiling and toxicological risk assessment.

Comparative Analysis: Quantification Methodologies

The choice of analytical platform dictates the sensitivity and speciation capability. Below is a comparative assessment of the three primary methodologies for I-DBP quantification.

Table 1: Performance Matrix of I-DBP Quantification Platforms

Feature	Method A: GC-ECD (Traditional)	Method B: GC-MS/MS (Gold Standard)	Method C: UPLC-MS/MS (Modern/Polar)
Primary Utility	Routine screening of volatile I-THMs.	Definitive quantification & structural ID.	Analysis of polar, non-volatile I-HAAs.
Selectivity	Low (Relies on retention time).	High (Mass spectral fingerprint).	Very High (MRM transitions).
LOD (Limit of Detection)	Excellent (< 10 ng/L) for halogens.	Good (< 50 ng/L); Excellent in SIM mode.	Excellent (< 5 ng/L) for haloacids.
Derivatization	Required for Haloacetic Acids (HAAs).[2][3][4]	Required for HAAs (Methylation).	Not Required (Direct injection).
Authentic Standard Req.	External Calibration only.	Isotope Dilution (Internal Standards).	Isotope Dilution (Internal Standards).
Risk Factor	False positives from co-eluting non-iodinated compounds.	Matrix effects (ion suppression) in complex media.	Ion suppression; requires clean-up (SPE).

Causality & Expert Insight

• Why GC-MS/MS? While ECD is sensitive to halogens, it cannot distinguish between an iodinated impurity and a co-eluting chlorinated interference. For drug development, where "unknown impurities" trigger regulatory holds, GC-MS/MS provides the necessary mass spectral confirmation.

• Why UPLC-MS/MS? Traditional GC methods require acidic methanol derivatization to make Iodoacetic Acid (IAA) volatile. This heating step can decarboxylate unstable I-DBPs, leading to underestimation. UPLC-MS/MS analyzes them in their native state, preventing thermal degradation artifacts.

Core Directive: The "Authentic Standard" Validation System

Reliable quantification is impossible without a self-validating system. You must use Authentic Standards —chemically verified reference materials—paired with Isotopically Labeled Internal Standards (ILIS) .

The Validation Logic

• Authentic Standard: Pure (>98%) non-labeled analyte (e.g., Iodoacetic Acid) used to establish the calibration curve.

• Internal Standard (ILIS): Deuterated (

  -IAA) or Carbon-13 labeled analog added before extraction.

• Cross-Validation: The ratio of the Authentic Standard to the ILIS corrects for extraction loss and matrix effects.

Diagram 1: Analytical Workflow & Decision Logic

This diagram illustrates the critical decision points in selecting the extraction and detection path based on the specific I-DBP physicochemical properties.

Caption: Decision tree for I-DBP quantification. Volatiles favor Headspace GC-MS; polar acids require derivatization for GC or direct analysis via UPLC-MS.

Detailed Experimental Protocol: Cross-Validation Workflow

This protocol describes the quantification of Iodoacetic Acid (IAA) , the most genotoxic I-DBP, comparing Derivatization-GC-MS against Direct-LC-MS.

Phase A: Preparation of Authentic Standards

• Stock Solution: Dissolve 10 mg of authentic Iodoacetic Acid (Sigma/CanSyn, >99%) in 10 mL Methyl tert-butyl ether (MTBE).

• Internal Standard Spike: Add

  -Iodoacetic Acid to all samples to achieve a final concentration of 10 g/L.

• Calibration Curve: Prepare 5 points (0.5, 1, 5, 10, 50

  g/L) in reagent water.

Phase B: Method 1 - GC-MS with Derivatization (The Traditional Control)

• Extraction: Acidify 30 mL sample to pH 0.5 with

  . Add 3 mL MTBE containing the internal standard. Vortex 2 min.

• Derivatization: Transfer MTBE layer to a vial. Add 10% acidic methanol (

  in MeOH). Heat at 50°C for 2 hours. (Converts IAA to Methyl-Iodoacetate).

• Neutralization: Wash with saturated

  .

• GC-MS Parameters:

  • Column: DB-5ms (30m x 0.25mm).

  • Inlet: Splitless at 200°C.

  • MS Detection: SIM mode targeting m/z 127 (Iodine ion) and m/z 199 (Molecular ion of methyl ester).

Phase C: Method 2 - UPLC-MS/MS (The Modern Alternative)

• Extraction: Direct injection or SPE (HLB cartridge) concentration. No heating.

• LC Parameters:

  • Column: HSS T3 (C18) - retains polar acids.

  • Mobile Phase: A: 0.1% Formic Acid; B: Acetonitrile.

  • MS Detection: Electrospray Ionization Negative (ESI-).

  • MRM Transition: 185 -> 127 (Loss of Iodine).

Phase D: Data Synthesis & Validation

Compare the calculated concentration of IAA in the same sample using both methods.

• Acceptance Criteria: The deviation between Method A and Method B should be < 20% .

• Troubleshooting: If GC results are lower, suspect thermal degradation during derivatization. If LC results are lower, suspect ion suppression from matrix.

Mechanistic Insight: The Toxicity Signaling Pathway

Why quantify I-DBPs? Because they trigger distinct toxicity pathways compared to regulated DBPs. I-DBPs are "soft" electrophiles that preferentially alkylate thiol groups and DNA, bypassing standard repair mechanisms.

Diagram 2: I-DBP Genotoxicity & Signaling Cascade

This diagram maps the biological impact of I-DBPs, highlighting why they are a priority in toxicological screening.

Caption: Mechanistic pathway of I-DBP toxicity. Note the dual attack vector: direct DNA alkylation and ROS-mediated damage via thiol (GSH) depletion.

References

• Plewa, M. J., et al. (2004). "Chemical and biological characterization of newly discovered iodoacid drinking water disinfection byproducts." Environmental Science & Technology.[5] Link

• Richardson, S. D., et al. (2008). "Occurrence of iodinated X-ray contrast media source waters and their formation of iodinated disinfection by-products." Environmental Science & Technology.[5] Link

• U.S. EPA. (1995). "Method 551.1: Determination of Chlorination Disinfection Byproducts... via Liquid-Liquid Extraction and GC-ECD." National Exposure Research Laboratory. Link

• Wagner, E. D., & Plewa, M. J. (2017). "CHO cell cytotoxicity and genotoxicity analyses of disinfection by-products: An updated review." Journal of Environmental Sciences. Link

• Pan, Y., et al. (2016). "Identification, toxicity and control of iodinated disinfection byproducts." Water Research. Link

Sources

• 1. Low Parts Per Trillion Detection of Iodinated Disinfection Byproducts in Drinking Water and Urine using Vacuum-Assisted Sorbent Extraction and GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00709G [pubs.rsc.org]
• 3. Identification of Factors Influencing Variability in Disinfection Byproducts and Their Toxicity in Chlorinated and Chloraminated Drinking Water Distribution Systems across the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]

A Comparative Guide to the Mass Spectral Fragmentation Patterns of Iodinated Hydroxybenzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodinated hydroxybenzoic acids are a class of compounds significant in various fields, including pharmaceutical research and environmental analysis, often as metabolites or degradation products of more complex molecules such as thyroid hormones or iodinated contrast media. Understanding their behavior in mass spectrometry is crucial for their accurate identification and quantification. This guide provides an in-depth comparison of the mass spectral fragmentation patterns of iodinated hydroxybenzoic acid isomers, focusing on the influence of ionization techniques—Electron Ionization (EI) and Electrospray Ionization (ESI)—and the positional isomerism of the iodo- and hydroxyl-substituents on the resulting fragmentation pathways.

The stability of the aromatic ring in these compounds leads to strong molecular ion peaks, particularly in EI-MS. However, the interplay between the electron-donating hydroxyl group and the electron-withdrawing, yet bulky, iodine atom, along with the carboxylic acid moiety, results in distinct and diagnostically valuable fragmentation patterns. These patterns are highly dependent on the relative positions of these substituents, allowing for the differentiation of isomers through careful analysis of the mass spectra.

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. This provides a detailed fragmentation "fingerprint" that is highly reproducible and useful for structural elucidation.

General Fragmentation Pathways under EI

For iodinated benzoic acids, the primary fragmentation events involve the carboxyl group and the carbon-iodine bond. Common initial fragmentations include:

• Loss of a hydroxyl radical (•OH): This results in the formation of an acylium ion ([M-17]⁺).

• Loss of the entire carboxyl group (•COOH): This leads to the formation of an iodinated phenyl radical cation ([M-45]⁺).

• Cleavage of the C-I bond: This can result in either an iodonium ion ([I]⁺) or a benzoic acid radical cation, though the latter is more common due to the stability of the aromatic ring. The presence of an ion at m/z 127 is a strong indicator of an iodine-containing compound.

• Decarbonylation: Loss of carbon monoxide (CO) from fragment ions is also a common subsequent fragmentation step.

Isomer-Specific Fragmentation Patterns

The relative positions of the iodo- and hydroxyl-substituents significantly influence the fragmentation pathways, a phenomenon often referred to as the "ortho effect" when the substituents are adjacent.

Table 1: Key EI-MS Fragments of Iodobenzoic Acid Isomers

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures	Reference
3-Iodobenzoic Acid	248	231 ([M-OH]⁺), 220 ([M-CO]⁺), 121 ([M-I]⁺), 104, 93, 76 ([C₆H₄]⁺), 65 ([C₅H₅]⁺), 50 ([C₄H₂]⁺)	[1]
4-Iodobenzoic Acid	248	231 ([M-OH]⁺), 220 ([M-CO]⁺), 121 ([M-I]⁺), 104, 93, 76 ([C₆H₄]⁺), 65 ([C₅H₅]⁺), 50 ([C₄H₂]⁺)	[2][3]

Note: Specific EI-MS data for 2-iodobenzoic acid and iodinated hydroxybenzoic acid isomers were not available in the searched literature. The fragmentation patterns are predicted based on general principles and data from related compounds.

A study on the GC-MS of derivatized hydroxy, mercapto, and amino benzoic acids highlights that ortho isomers can undergo specific rearrangements due to the proximity of the functional groups, leading to unique fragment ions. Conversely, para isomers are more prone to forming stable quinoid-type structures.[4] These principles can be extended to iodinated hydroxybenzoic acids, where an ortho arrangement of the hydroxyl and carboxyl groups (as in iodosalicylic acids) would be expected to show characteristic fragmentation patterns, such as the loss of water.

Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS): A Softer Approach for Structural Interrogation

Electrospray ionization is a "soft" ionization technique that typically produces protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecules with minimal in-source fragmentation. Structural information is then obtained through collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).

General Fragmentation Pathways under ESI-MS/MS

In negative ion mode ESI, which is common for acidic molecules like benzoic acids, the deprotonated molecule is the precursor ion. The fragmentation of this ion often involves the loss of small neutral molecules.

For the non-iodinated monohydroxybenzoic acids, a characteristic fragmentation pathway is the loss of carbon dioxide (CO₂) from the carboxylate group. A study on hydroxybenzoic acids in seaweed biostimulants identified a characteristic multiple reaction monitoring (MRM) transition of m/z 137 → 93, corresponding to the loss of CO₂ (44 Da).[5]

For iodinated hydroxybenzoic acids, we can predict the following fragmentation pathways in negative ion mode ESI-MS/MS:

• Decarboxylation: The primary and most common fragmentation will be the loss of CO₂ from the deprotonated molecular ion ([M-H]⁻), leading to an iodinated phenoxide ion.

• Loss of Iodine: Subsequent fragmentation of the iodinated phenoxide ion could involve the loss of an iodine radical or an iodide ion, although the former is less common in negative ion mode.

• Ring Cleavage: At higher collision energies, fragmentation of the aromatic ring can occur.

The position of the hydroxyl and iodo groups will influence the stability of the resulting fragment ions, potentially leading to quantitative differences in the product ion spectra that can be used to differentiate isomers.

Workflow for Isomer Differentiation using ESI-MS/MS

The following workflow can be employed to differentiate isomers of iodinated hydroxybenzoic acids:

Caption: Experimental workflow for the differentiation of iodinated hydroxybenzoic acid isomers using LC-ESI-MS/MS.

Comparative Analysis: EI vs. ESI-MS/MS

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-MS/MS)
Ionization	Hard	Soft
Molecular Ion	Often observed, but can be weak	Abundant precursor ion ([M+H]⁺ or [M-H]⁻)
Fragmentation	Extensive, occurs in the ion source	Controlled, occurs in the collision cell
Primary Fragments	Radical cations and even-electron ions	Even-electron ions
Key Information	Detailed structural fingerprint, molecular weight	Molecular weight, specific neutral losses, connectivity
Isomer Differentiation	Based on relative abundances of fragment ions	Based on differences in product ion spectra
Typical Interface	Gas Chromatography (GC)	Liquid Chromatography (LC)

Experimental Protocols

Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

This method is suitable for the analysis of volatile or semi-volatile iodinated hydroxybenzoic acids, often requiring derivatization to increase volatility and improve chromatographic performance.

1. Derivatization (Methylation):

• To a solution of the iodinated hydroxybenzoic acid (approximately 1 mg) in methanol (1 mL), add a few drops of concentrated sulfuric acid.
• Reflux the mixture for 1-2 hours.
• After cooling, neutralize the solution with a saturated sodium bicarbonate solution and extract the methyl ester with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
• Dry the organic layer over anhydrous sodium sulfate and concentrate under a stream of nitrogen.

2. GC-MS Analysis:

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically used.
• Injection: 1 µL of the derivatized sample is injected in split or splitless mode.
• Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 250-280 °C.
• MS Parameters:
• Ionization Mode: Electron Ionization (EI)
• Electron Energy: 70 eV
• Mass Range: m/z 40-500
• Source Temperature: 230 °C

Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

This method is ideal for the direct analysis of iodinated hydroxybenzoic acids in complex matrices without the need for derivatization.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent, typically a mixture of water and an organic solvent like methanol or acetonitrile, compatible with the LC mobile phase.
• Filter the sample through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Analysis:

• LC Column: A reversed-phase C18 or phenyl-hexyl column is commonly used.
• Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a small amount of a modifier like formic acid (for positive ion mode) or ammonium acetate/formate (for negative ion mode), is typical.
• MS Parameters:
• Ionization Mode: Electrospray Ionization (ESI), negative ion mode is often preferred for these acidic compounds.
• Capillary Voltage: 3-4 kV
• Nebulizer Gas: Nitrogen, at a pressure appropriate for the instrument.
• Drying Gas: Nitrogen, at a flow rate and temperature optimized for desolvation.
• Collision Gas: Argon or nitrogen.
• Collision Energy: This needs to be optimized for each compound to achieve sufficient fragmentation for isomer differentiation. A range of 10-40 eV is a good starting point.

Conclusion

The mass spectral fragmentation of iodinated hydroxybenzoic acids is a rich source of structural information that can be effectively harnessed for their identification and differentiation. Electron Ionization provides a detailed fragmentation fingerprint, with characteristic losses related to the carboxyl group and the iodine substituent. The relative abundances of these fragments are sensitive to the isomer's structure. Electrospray Ionization coupled with tandem mass spectrometry offers a softer ionization approach, allowing for the controlled fragmentation of the deprotonated molecule. The primary fragmentation pathway is typically decarboxylation, and subtle differences in the product ion spectra can be exploited for isomer differentiation.

The choice of method depends on the sample matrix and the analytical goals. GC-EI-MS, often with derivatization, is a robust method for providing detailed structural information, while LC-ESI-MS/MS is a powerful tool for the sensitive and specific analysis of these compounds in complex mixtures. By understanding the fundamental principles of fragmentation for this class of molecules, researchers can develop and apply robust analytical methods for their accurate characterization.

References

• PubChem. 3-Iodobenzoic acid. National Center for Biotechnology Information. [Link]

• PubChem. 4-Iodobenzoic acid. National Center for Biotechnology Information. [Link]

• ResearchGate. Collision-induced dissociation of sn-isomers. [Link]

• NIST. Benzoic acid, 4-iodo-. NIST Chemistry WebBook. [Link]

• Wikipedia. 4-Iodobenzoic acid. [Link]

• RSC Publishing. Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and ch. [Link]

• Wikipedia. Collision-induced dissociation. [Link]

• ELTE. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. [Link]

• National Institutes of Health. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. [Link]

• ResearchGate. (A) EI‐MS of compound 2 (GC–MS system 1), (B) fragmentation mechanism... [Link]

• MDPI. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. [Link]

• PubMed. Fragmentation of proteins with o-iodosobenzoic acid: chemical mechanism and identification of o-iodoxybenzoic acid as a reactive contaminant that modifies tyrosyl residues. [Link]

• ACS Publications. Energy-Resolved In-Source Collison-Induced Dissociation for Isomer Discrimination. [Link]

• National High Magnetic Field Laboratory. Collision-Induced Dissociation. [Link]

• SpectraBase. 2-Iodobenzoic acid - Optional[1H NMR] - Spectrum. [Link]

• Doc Brown's Chemistry. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions ... [Link]

• VU Research Repository. A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. [Link]

• Biological Magnetic Resonance Bank. bmse000328 3,4-Dihydroxybenzoic Acid at BMRB. [Link]

• ECMDB. 4-Hydroxybenzoic acid (ECMDB00500) (M2MDB000143). [Link]

• FooDB. Showing Compound 4-Hydroxybenzoic acid (FDB010508). [Link]

Sources

• 1. Benzoic acid, 4-iodo- [webbook.nist.gov]
• 2. 4-Iodobenzoic acid(619-58-9) MS [m.chemicalbook.com]
• 3. 4-Iodobenzoic acid | C7H5IO2 | CID 12085 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vuir.vu.edu.au [vuir.vu.edu.au]

Correlation between Iodide Concentration and 4-Hydroxy-3-iodo-5-methylbenzoic Acid Yield

Topic: Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Goldilocks" Dilemma of Iodide

In the synthesis of 4-Hydroxy-3-iodo-5-methylbenzoic acid (an important intermediate for radiocontrast agents and bioactive scaffolds), iodide (

) plays a dual and often contradictory role. It acts as a necessary solubilizing agent for molecular iodine ( ) in aqueous media, yet simultaneously functions as a kinetic inhibitor by sequestering the active electrophile into unreactive triiodide ( ) complexes.

This guide objectively compares three distinct iodination protocols to elucidate the correlation between iodide concentration and reaction yield. We demonstrate that while excess iodide stabilizes reagents, it inversely correlates with reaction rate and yield in oxidative systems, making stoichiometric control the critical variable for process optimization.

Part 1: Mechanistic Insight & Causality

The Iodide-Triiodide Equilibrium Trap

The fundamental challenge in iodinating electron-rich phenols like 4-hydroxy-3-methylbenzoic acid lies in the nature of the active species. The reaction proceeds via Electrophilic Aromatic Substitution (

), requiring a potent electrophile, typically molecular iodine ( ) or the iodonium ion ( ).[1]

• Solubilization (The Benefit):

  is sparingly soluble in water. Adding KI forms the soluble triiodide complex:

• Sequestration (The Cost):

  is significantly less electrophilic than free . High concentrations of shift the equilibrium to the right, effectively "hiding" the active iodine source from the substrate.

• Inhibition: Kinetic studies confirm that the rate of phenol iodination is inversely proportional to the square of iodide concentration (

  ) in certain regimes, as excess iodide suppresses the concentration of the active or species.

Visualization: The Kinetic Competition

The following diagram illustrates the competing pathways where Iodide acts as both a reagent carrier and a reaction inhibitor.

Figure 1: Mechanistic pathway showing the sequestration of active Iodine (

) by excess Iodide into the inactive Triiodide ( ) reservoir.

Part 2: Comparative Experimental Protocols

We compare three methodologies characterized by their iodide load: High Iodide (Classical), Controlled Iodide (Oxidative), and Zero Iodide (ICl).

Protocol A: Classical /KI (High Iodide Load)

• Principle: Uses a large excess of KI to solubilize iodine in an aqueous basic medium.

• Iodide Status: High Concentration (>2.0 equivalents).

• Correlation: High iodide concentration stabilizes the reagent but slows kinetics, often requiring longer reaction times or heat, which can degrade the regioselectivity.

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 g (65.7 mmol) of 4-hydroxy-3-methylbenzoic acid in 100 mL of 10% NaOH solution.

• Reagent Prep: Prepare a solution of 16.7 g (65.7 mmol)

  and 22.0 g (132 mmol) KI in 50 mL water. (Note the 2:1 ratio of KI to ).

• Addition: Add the iodine solution dropwise to the phenolate solution at 20°C over 60 minutes.

• Reaction: Stir for 4 hours. The deep red color of

  will persist initially.

• Workup: Acidify with concentrated HCl to pH 2. The product precipitates.[2] Filter, wash with 10% sodium thiosulfate (to remove unreacted iodine trapped by iodide), and recrystallize from ethanol.

• Typical Yield: 65-75%.

Protocol B: Oxidative Iodination (Controlled Iodide Load)

• Principle: Uses KI as the iodine source (not just solubilizer) and oxidizes it in situ with Hydrogen Peroxide (

  ).

• Iodide Status: Stoichiometric (~1.0 - 1.1 equivalents).

• Correlation: By keeping iodide concentration low (consumed as it is added/oxidized), the equilibrium favors the active electrophile. This method typically yields higher purity and atom economy.

Step-by-Step Methodology:

• Substrate Prep: Dissolve 5.0 g (32.8 mmol) of precursor in 50 mL Methanol/Water (1:1).

• Iodide Addition: Add 5.5 g (33.0 mmol) Potassium Iodide (KI). Stir until dissolved.

• Oxidant Addition: Add 30%

  (3.8 mL, ~37 mmol) dropwise over 30 minutes.

  • Critical Control Point: Maintain temperature <30°C to prevent over-oxidation to quinones.

• Mechanism:

  . The generated reacts immediately with the phenol, preventing buildup.

• Workup: Quench with sodium bisulfite. Acidify to precipitate.

• Typical Yield: 85-92%.

Protocol C: Iodine Monochloride (Zero Iodide Load)

• Principle: Uses ICl, a pre-formed, highly polar electrophile (

  ).

• Iodide Status: Zero (Trace).

• Correlation: Absence of iodide inhibition leads to extremely fast kinetics and high yields, but requires handling corrosive reagents.

Step-by-Step Methodology:

• Setup: Charge a flask with 5.0 g (32.8 mmol) precursor and 40 mL Glacial Acetic Acid.

• Reagent: Add 5.4 g (33.2 mmol) Iodine Monochloride (ICl) in 10 mL acetic acid dropwise.

• Reaction: Stir at room temperature for 1 hour.

• Quench: Pour mixture into 200 mL ice water.

• Workup: Filter the white precipitate. Wash with water.[2][3][4][5]

• Typical Yield: 90-95%.

Part 3: Data Analysis & Performance Comparison

The following table summarizes the correlation between iodide load and reaction performance.

Feature	Protocol A ( /KI)	Protocol B (Oxidative KI/ )	Protocol C (ICl)
Iodide Concentration	High (Excess)	Low (Stoichiometric)	None
Active Species	(buffered by )	/ (In situ)	(Direct)
Reaction Rate	Slow (Inhibited)	Moderate (Controlled)	Fast
Yield	65-75%	85-92%	90-95%
Atom Economy	Poor (Excess KI waste)	Excellent	Good
Safety/Handling	Safe, Aqueous	Moderate (Peroxides)	Hazardous (Corrosive)

Interpretation of Correlation

The experimental data supports a negative correlation between excess iodide concentration and reaction efficiency for this specific transformation:

• At High [I-]: The formation of stable

  reduces the effective concentration of the electrophile, requiring longer times and leading to lower yields due to competing oxidative degradation of the phenolic ring.

• At Optimal [I-] (Protocol B): Maintaining iodide at stoichiometric levels ensures just enough is present to be oxidized to

  , which is immediately consumed.

• At Zero [I-] (Protocol C): The reaction is fastest, confirming that iodide is not mechanistically required for the substitution step itself, but rather acts as a stabilizing (and inhibiting) ligand in traditional methods.

References

• Laccase-catalyzed iodination of p-substituted phenols. Source: National Institutes of Health (PMC). Note: Demonstrates that reducing KI equivalents from excess to stoichiometric increases yield from 11% to 85%. [Link]

• The Mechanism of the Iodination of Phenols. Source: Ohio State University / Journal of the American Chemical Society. Note: Foundational kinetic study establishing the inhibitory effect of iodide concentration on activation energy. [Link]

• Ecofriendly Iodination of Activated Aromatics. Source: Organic Chemistry Portal / Synthesis. Note: Validates the oxidative iodination protocol using KI and oxidants as a high-yield alternative to classical methods. [Link]

Sources

• 1. studylib.net [studylib.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3,5-DIIODO-4-HYDROXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 4. guidechem.com [guidechem.com]
• 5. researchgate.net [researchgate.net]

Genotoxicity Profiling of 4-Hydroxy-3-iodo-5-methylbenzoic Acid (HIMBA): A Comparative Evaluation Guide

Executive Summary & Strategic Context

4-Hydroxy-3-iodo-5-methylbenzoic acid (HIMBA) represents a specialized halogenated benzoic acid scaffold, often utilized as a synthetic intermediate in radiopharmaceuticals and agrochemicals. Unlike its non-halogenated analogs (e.g., 4-hydroxy-3-methylbenzoic acid) or the widely characterized food preservative benzoic acid, the introduction of the iodine substituent at the meta position alters the molecule's lipophilicity and electronic properties.

This guide provides a rigorous framework for evaluating the genotoxic potential of HIMBA. Rather than a simple pass/fail metric, we compare its performance and safety profile against structural alternatives (non-iodinated scaffolds) and standard positive controls . This comparative approach allows researchers to determine if the iodine moiety introduces specific genotoxic liabilities (e.g., alkylating potential or metabolic activation issues) absent in the parent scaffold.

The Core Question

Does the addition of an Iodine atom to the 3-methyl-4-hydroxybenzoic acid scaffold compromise its genetic safety profile compared to established GRAS (Generally Recognized As Safe) analogs?

Comparative Profile: HIMBA vs. Structural Alternatives

To accurately assess HIMBA, we must benchmark it against its direct structural analog (lacking iodine) and a known genotoxin to validate the assay sensitivity.

Table 1: Physicochemical & Safety Profile Comparison

Feature	Target: HIMBA	Alternative A: 4-H-3-M	Alternative B: Benzoic Acid
IUPAC Name	4-Hydroxy-3-iodo-5-methylbenzoic acid	4-Hydroxy-3-methylbenzoic acid	Benzoic acid
Role	Test Article (Halogenated Intermediate)	Structural Analog (Baseline Safety)	Reference Standard (GRAS)
Mol. Weight	~278.04 g/mol	152.15 g/mol	122.12 g/mol
LogP (Predicted)	~2.8 (Higher Lipophilicity)	~1.6	~1.87
Structural Alert	Aryl Halide (Potential oxidative dehalogenation)	Phenolic/Acidic (Generally Safe)	Acidic (Safe)
Genotoxicity Risk	Unknown/Moderate (Requires testing)	Low (Negative in Ames)	Low (Negative in Ames/In Vivo)
Solubility	DMSO, Methanol	Ethanol, Water (hot)	Water (moderate)

Key Insight: The increased LogP of HIMBA suggests higher cellular permeability than Alternative A. This necessitates careful cytotoxicity monitoring during in vitro assays, as HIMBA may reach intracellular targets more efficiently than its non-iodinated analogs.

Strategic Evaluation Workflow

To evaluate HIMBA, we do not rely on a single endpoint. We utilize a tiered approach compliant with ICH S2(R1) guidelines.

Diagram 1: Genotoxicity Assessment Logic Flow

This workflow dictates the decision tree for evaluating HIMBA against its alternatives.

Figure 1: Tiered evaluation strategy for HIMBA. Tier 1 predicts risks; Tier 2 assesses point mutations; Tier 3 assesses chromosomal damage.

Detailed Experimental Protocols

These protocols are designed to be self-validating , meaning they include internal controls that confirm the assay worked, regardless of the HIMBA result.

Protocol A: Bacterial Reverse Mutation Assay (Ames Test)

Objective: Compare HIMBA's mutagenic potential against the non-iodinated Alternative A. Guideline: OECD 471.

• Strain Selection:

  • S. typhimurium TA98 (Frameshift detection).

  • S. typhimurium TA100 (Base-pair substitution).

  • E. coli WP2uvrA (Cross-linking detection—critical for iodinated compounds).

• Metabolic Activation (S9):

  • Perform +/- S9 mix (Rat liver extract induced by Aroclor 1254).

  • Rationale: The methyl group on HIMBA is a potential site for oxidation; the iodine bond may undergo oxidative cleavage. S9 mimics this liver metabolism.[1]

• Dose Range Finding:

  • Test HIMBA from 0.5 µ g/plate to 5000 µ g/plate .

  • Solvent: DMSO (Ensure final concentration <5% to avoid toxicity).[1]

• Controls (The Validation Pillar):

  • Negative: DMSO only.

  • Positive (Direct): Sodium Azide (TA100), 2-Nitrofluorene (TA98).

  • Positive (Metabolic): 2-Aminoanthracene (All strains +S9).

• Interpretation:

  • A 2-fold increase in revertant colonies over the negative control indicates mutagenicity.

  • Comparison: If HIMBA is positive but Alternative A (4-H-3-M) is negative, the Iodine moiety is the cause of toxicity.

Protocol B: In Vitro Micronucleus Assay (IVMNT)

Objective: Detect chromosomal breakage (clastogenicity) or loss (aneugenicity).[2] Guideline: OECD 487.[1][3]

• Cell System:

  • CHO-K1 (Chinese Hamster Ovary) or TK6 Human Lymphoblastoid cells.

• Treatment Schedule:

  • Short treatment (3-4 h) +/- S9.

  • Continuous treatment (24 h) - S9.

• Cytokinesis Block:

  • Add Cytochalasin B (CytoB) to arrest cells in the binucleated stage.

  • Why? This ensures we only score cells that have divided during HIMBA exposure.

• Scoring:

  • Analyze 2,000 binucleated cells per concentration.

  • Count Micronuclei (MN).

• Cytotoxicity Check (CBPI):

  • Calculate the Cytokinesis-Block Proliferation Index.

  • Critical: If HIMBA causes >55% cytotoxicity (reduction in CBPI), positive results may be false positives due to apoptosis.

Mechanistic Analysis: The Iodine Factor

The primary differentiator between HIMBA and its safe alternatives is the Iodine-Carbon (C-I) bond.

Diagram 2: Potential Metabolic Fates of HIMBA

Visualizing why S9 activation is critical for this specific molecule.

Figure 2: Metabolic pathways. Pathway B represents the theoretical risk introduced by the iodine substituent compared to non-halogenated alternatives.

Data Interpretation Guide

When analyzing your experimental results, use this comparative matrix to classify HIMBA.

HIMBA Result	Alternative A Result	Interpretation	Recommendation
Ames (-)	Ames (-)	Clean Profile. The iodine does not impart mutagenicity.	Proceed to in vivo bridging or development.
Ames (+)	Ames (-)	Structure-Specific Toxicity. The Iodine or its position is reactive.	STOP. Perform Lead Optimization. Attempt to replace Iodine with Chlorine or Methyl group.
MN (+)	MN (-)	Clastogenic Liability. HIMBA breaks chromosomes, likely due to steric hindrance or intercalation.	Assess if effect is threshold-based (aneugenicity). If yes, establish safety margin.
Cytotoxic	Non-Toxic	Enhanced Bioavailability. HIMBA kills cells at lower doses than Alternative A.	Lower the testing concentration range. Re-evaluate therapeutic index.

References

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. Link

• OECD. (2016). Test No. 487: In Vitro Mammalian Cell Micronucleus Test. OECD Guidelines for the Testing of Chemicals, Section 4. Link

• ICH. (2011). Guidance on Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use S2(R1). International Council for Harmonisation. Link

• PubChem. (2025).[4] Compound Summary: 4-Hydroxy-3-methylbenzoic acid (Alternative A). National Library of Medicine. Link

• European Food Safety Authority (EFSA). (2016). Scientific Opinion on the safety of benzoic acid and its salts. (Reference for Scaffold Safety). Link

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. scispace.com [scispace.com]
• 3. xenometrix.ch [xenometrix.ch]
• 4. 4-Hydroxy-3,5-dimethylbenzoic acid | C9H10O3 | CID 138387 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-Hydroxy-3-iodo-5-methylbenzoic acid proper disposal procedures

Executive Summary: The "Zero-Compromise" Safety Directive

As researchers, we often treat disposal as an afterthought.[1] With 4-Hydroxy-3-iodo-5-methylbenzoic acid , this complacency is a liability.[1] This compound is not merely "organic waste"; it is a halogenated aromatic acid .[1]

Crucial Operational Rule: NEVER dispose of this compound down the drain, even if neutralized.[1] The iodine substituent classifies this as Halogenated Organic Waste .[1] Introduction into municipal water systems or non-halogenated waste streams violates EPA standards and can damage standard catalytic incinerators due to the formation of corrosive acid gases (HI/I₂).

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its stress points. This compound presents a dual-hazard profile: chemical reactivity and environmental persistence.[1][2]

Feature	Property	Operational Implication
Functional Group	Carboxylic Acid (-COOH)	Corrosive to skin/eyes; reacts with bases.[1]
Substituent	Iodine (-I)	Photolabile. Exposure to light/heat can release free iodine ( ), a toxic oxidizer.[1]
Physical State	Solid (Powder)	Dust inhalation hazard.[1][3] High static potential.[1]
Solubility	Low (Water), High (DMSO, Ethanol)	Requires organic solvents for equipment cleaning.[1]

Primary Hazards (GHS Class):

• H315/H319: Causes skin and serious eye irritation.[1][4][5][6][7][8]

• H335: May cause respiratory irritation.[1][3][5][6][7][8][9][10]

• Environmental: Toxic to aquatic life with long-lasting effects (typical of halogenated aromatics).[1][11]

Pre-Disposal Treatment: The Self-Validating System

Before moving waste to the central accumulation area, you must stabilize it. This protocol uses a Check-Verify-Act system to ensure safety.

Step 1: Segregation (The Critical Decision)

You must segregate this waste into a Halogenated Waste Stream .[1]

• Why? Incineration of halogens requires scrubbers to capture Hydroiodic Acid (HI).[1] Mixing this with non-halogenated solvents (like pure Acetone/Methanol waste) contaminates the entire volume, forcing the disposal facility to treat the whole container as halogenated—increasing costs by up to 400%.

Step 2: Chemical Stabilization

• Solid Waste: Double-bag in chemically resistant polyethylene.

• Liquid Waste (Mother Liquors/Rinsates): Ensure the pH is < 9.[1]

  • Caution: While this is an acid, do not mix with strong oxidizers (e.g., Nitric Acid waste).[1] Oxidation of the aryl-iodide bond can release violet iodine vapors (

    ) immediately.[1]

Step-by-Step Disposal Workflow

Scenario A: Disposal of Pure Solid (Expired/Excess)

• PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[1] Use a powder hood.[1]

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.[1]

• Transfer: Transfer solid using a static-free spatula.[1] Do not generate dust.[1][4][7][8][9][10][11]

• Labeling: Affix a hazardous waste label.

  • Constituents: "4-Hydroxy-3-iodo-5-methylbenzoic acid"[1]

  • Hazard Checkbox: "Toxic," "Irritant," "Halogenated." [1]

Scenario B: Disposal of Solutions (HPLC Waste/Reaction Mixtures)

• Compatibility Check: Verify the solvent carrier.[1]

  • Compatible: Acetone, Methanol, Dichloromethane, Ethyl Acetate.[1]

  • Incompatible: Aqua Regia, Piranha solution, concentrated Nitric Acid.[1]

• Collection: Pour into the Halogenated Solvent Waste carboy (typically yellow or specifically tagged).[1]

• Rinsing: Rinse the original vessel with a minimal amount of acetone and add the rinsate to the same carboy.

Visualizing the Decision Logic

The following diagram illustrates the mandatory decision tree for disposing of 4-Hydroxy-3-iodo-5-methylbenzoic acid.

Caption: Operational decision tree ensuring segregation of halogenated waste streams.

Regulatory Compliance & Emergency Response

RCRA Classification (USA)

While this specific compound is not P-listed or U-listed, it is regulated under the Resource Conservation and Recovery Act (RCRA) based on characteristics:

• Waste Code: If dissolved in spent halogenated solvents (e.g., DCM), apply F002 .[1] If pure substance, it falls under "Process Waste" and must be profiled by your EH&S department.

• Universal Rule: Always treat as D001 (Ignitable) if in organic solvent, and tag as Halogenated .[1]

Spill Response Protocol (Small Scale < 50g)

• Isolate: Evacuate the immediate area.

• PPE: Wear N95 or P100 respirator if dust is airborne.[1]

• Neutralize/Absorb:

  • Solids: Cover with wet paper towels to prevent dust, then scoop into a bag.[1]

  • Liquids: Use a universal sorbent pads or vermiculite.[1] Do not use clay-based kitty litter if the solvent is unknown.[1]

• Clean: Wipe surface with 10% Sodium Thiosulfate solution (neutralizes any generated iodine) followed by detergent water.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 97858, 4-Hydroxy-3-iodo-5-methylbenzoic acid.[1] Retrieved from [Link][1]

• U.S. Environmental Protection Agency (2023). Hazardous Waste Generators: Managing Your Waste.[1] Retrieved from [Link]

• American Chemical Society (2023). Identifying and Evaluating Hazards in Research Laboratories.[1] Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[1] Retrieved from [Link][1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. MSDS Document [chempoint.com]
• 7. echemi.com [echemi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.ca [fishersci.ca]

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Hydroxy-3-iodo-5-methylbenzoic Acid

Part 1: Executive Safety Directive (The "Why")

Core Directive: Treat 4-Hydroxy-3-iodo-5-methylbenzoic acid as a Hazardous Halogenated Irritant .

While specific toxicological data for this exact isomer is limited in public registries, its structural class (iodinated phenolic benzoic acids) dictates a strict safety protocol. The presence of the iodine atom and the phenolic hydroxyl group increases its potential for biological activity and skin absorption compared to simple benzoic acid.

Primary Hazards:

• Respiratory Irritation (H335): Fine dusts from this solid are highly irritating to the upper respiratory tract.

• Ocular Damage (H319): Acidic nature combined with phenolic functionality poses a risk of severe eye irritation or damage.

• Dermal Absorption/Staining: Iodinated compounds can stain skin and may be absorbed, leading to potential systemic iodine sensitivity.

Part 2: PPE Strategy & Engineering Controls

Engineering Controls (Primary Barrier)

• Containment: All weighing and open-vessel manipulations must be performed inside a certified Chemical Fume Hood.

• Airflow: Maintain a face velocity of 80–100 fpm (feet per minute).

• Static Control: Use an anti-static gun or ionizer bar during weighing, as dry organic acids often accumulate static charge, causing powder scattering.

Personal Protective Equipment (Secondary Barrier)

PPE Category	Specification	Rationale (The "Why")
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness each)	Outer Glove: Protects against physical abrasion and immediate splashes.Inner Glove: Prevents permeation. Iodinated organics can penetrate standard latex; nitrile offers superior resistance.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses are insufficient. The acidic dust can bypass side shields. Goggles provide a seal against airborne particulates.
Respiratory	N95 / P2 Particulate Respirator (if outside hood)	Mandatory if weighing outside a hood (not recommended) or during spill cleanup. Prevents inhalation of irritant dust.
Body Protection	Lab Coat (Cotton/Poly blend) + Tyvek Sleeves	Standard lab coat is sufficient for milligram scales. Tyvek sleeves are required for >10g handling to close the gap between glove and cuff.

Part 3: Operational Protocol (Step-by-Step)

Phase 1: Preparation & Weighing

• Verify Identity: Check the CAS (1195666-68-2) to ensure you are not handling the methyl ester derivative.

• Zone Setup: Clear the fume hood. Place a disposable absorbent mat (pig mat) on the working surface to capture any stray grains.

• Weighing:

  • Use a pre-tared vial.

  • Do not use a spatula directly into the stock bottle if possible; pour a small amount into a secondary container first to avoid cross-contamination.

  • Technique: If the solid is clumpy, gently break it apart with a glass rod inside the hood before weighing.

Phase 2: Reaction & Solubilization

• Solvent Choice: This compound is sparingly soluble in water. Use DMSO , DMF , or Methanol for initial solubilization.

• Addition Order: Add the solid to the solvent, not vice versa, to minimize dust puff-back.

• Exotherm Warning: If reacting with strong bases (e.g., NaH, NaOH) to form the phenolate or benzoate salt, mild exotherms may occur. Cool the receiving flask in an ice bath (0°C) during addition.

Phase 3: Deactivation & Cleanup[2]

• Equipment Wash: Rinse all spatulas and glassware with acetone or methanol into a dedicated waste beaker before removing them from the hood.

• Surface Wipe: Wipe the balance area with a wet paper towel (water/detergent) followed by an alcohol wipe.

Part 4: Emergency Response & Disposal[2]

Spill Response Decision Logic

Scenario: 500 mg powder spill on the benchtop.

• Evacuate: Step back and allow dust to settle (1 min).

• PPE Up: Don N95 respirator and fresh double gloves.

• Dry Cleanup (Preferred): Gently sweep powder onto a stiff paper card using a brush. Do not use compressed air.

• Wet Finish: Wipe the area with a paper towel dampened with 5% Sodium Thiosulfate (if iodine staining is visible) or simple soap water.

Waste Disposal Plan

Waste Stream	Contents	Disposal Code (Typical)
Solid Waste	Contaminated paper towels, mats, gloves	Hazardous Solid (Trace Chem)
Liquid Waste A	Reaction mixtures (DMSO/Methanol)	Halogenated Organic Waste
Liquid Waste B	Aqueous washes/Quenched reactions	Aqueous Waste (Toxic)

Critical Note: Do NOT mix this compound with strong oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream. The iodine moiety can oxidize to free iodine (

), creating toxic purple vapors.

Part 5: Visualizations

Figure 1: Safe Handling Workflow

A logical flow for minimizing exposure during the experimental lifecycle.

Figure 2: Waste Stream Decision Tree

Logic for categorizing waste to prevent incompatibility incidents.

References

• American Chemical Society (ACS). (2022).[1] Formation Mechanism of Iodinated Aromatic Disinfection Byproducts. Environmental Science & Technology.[1][2][3] Retrieved from [Link]

• University of Illinois Urbana-Champaign (DRS). (n.d.). Halogenated Organic Liquids SOP. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. uwaterloo.ca [uwaterloo.ca]
• 3. pubs.acs.org [pubs.acs.org]